Structural Dynamics and Synthetic Utility of N-Mesylazetidin-3-yl Methanol: A Technical Guide
Executive Summary N-Mesylazetidin-3-yl methanol (also known as (1-(methylsulfonyl)azetidin-3-yl)methanol) represents a critical scaffold in modern fragment-based drug discovery (FBDD). As a conformationally restricted bi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N-Mesylazetidin-3-yl methanol (also known as (1-(methylsulfonyl)azetidin-3-yl)methanol) represents a critical scaffold in modern fragment-based drug discovery (FBDD). As a conformationally restricted bioisostere of linear amino alcohols and saturated heterocycles (e.g., piperidine, morpholine), the azetidine ring offers a unique combination of high metabolic stability and low lipophilicity.
This guide details the structural characteristics, selective synthesis, and downstream utility of this building block. It focuses specifically on the challenge of selective N-sulfonylation in the presence of a free hydroxyl group and the exploitation of the azetidine "pucker" for vector positioning in active sites.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]
The introduction of the methanesulfonyl (mesyl) group on the azetidine nitrogen serves two purposes: it neutralizes the basicity of the amine (preventing non-specific protein binding) and acts as a robust hydrogen bond acceptor.
Property
Value / Description
Significance
IUPAC Name
(1-(methylsulfonyl)azetidin-3-yl)methanol
Systematic identification
Molecular Formula
C₅H₁₁NO₃S
Low molecular weight fragment (<200 Da)
Molecular Weight
165.21 g/mol
Ideal for Fragment-Based Drug Design (FBDD)
Ring Strain
~26 kcal/mol
High reactivity for ring-opening if activated; rigid scaffold otherwise
LogP (Predicted)
-0.8 to -0.4
High aqueous solubility; lowers lipophilicity of final drug candidates
TPSA
~65 Ų
Good membrane permeability balance
H-Bond Donors/Acceptors
1 (OH) / 3 (SO₂, O)
Versatile interaction points for binding pockets
Structural Analysis: The "Butterfly" Effect
Unlike the planar oxetane ring, the azetidine ring is not flat. It exists in a dynamic equilibrium between two puckered conformations, often described as a "butterfly" motion.
Puckering Angle: The ring typically puckers with an angle of approximately 25–30°.
Substituent Orientation: The 3-hydroxymethyl group prefers the pseudo-equatorial position to minimize 1,3-transannular steric interactions with the N-substituent.
Mesyl Group Influence: The electron-withdrawing sulfonyl group flattens the nitrogen pyramid slightly compared to an alkyl amine, but the ring retains significant pucker, projecting the hydroxyl "exit vector" at a distinct angle compared to 5- or 6-membered rings.
Synthetic Protocol: Selective N-Mesylation
The primary synthetic challenge is differentiating the nucleophilicity of the secondary amine (from the deprotected precursor) and the primary alcohol. The protocol below uses kinetic control to achieve exclusive N-mesylation.
Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (stain with KMnO₄; amine does not stain well with UV).
Isolation: Concentrate in vacuo to yield the azetidin-3-yl methanol trifluoroacetate salt as a viscous oil. Do not perform an aqueous workup here to avoid loss of the water-soluble amino alcohol.
Step 2: Selective N-Sulfonylation
Rationale: The amine is more nucleophilic than the alcohol, but in the presence of excess base and methanesulfonyl chloride (MsCl) at room temperature, O-mesylation (formation of the leaving group) will occur. Low temperature is critical.
Suspension: Redissolve the TFA salt in anhydrous DCM (10 mL/mmol). Cool to -10°C (ice/salt bath).
Neutralization: Add Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.5 eq). The mixture will become homogeneous as the free amine is liberated.
Addition: Dissolve Methanesulfonyl chloride (MsCl) (1.05 eq—strict stoichiometry) in a small volume of DCM. Add this solution dropwise over 30 minutes.
Quench: Stir at -10°C for 1 hour. Quench immediately with saturated aqueous NaHCO₃.
Workup: Extract with DCM (3x). Wash combined organics with 0.1M HCl (to remove unreacted amine) and Brine. Dry over Na₂SO₄ and concentrate.
Purification: If necessary, purify via silica gel chromatography (Gradient: 0–10% MeOH in DCM).
Reactivity & Downstream Applications[9]
Once synthesized, the N-mesylazetidin-3-yl methanol serves as a divergent intermediate. The N-mesyl group is extremely stable to acidic, basic, and oxidative conditions, allowing the alcohol to be manipulated freely.
Divergent Synthesis Pathways (Graphviz)
Figure 2: Functional divergence of the scaffold. The N-mesyl group remains spectator during these transformations.
Key Transformations
Oxidation (Aldehyde Formation): The alcohol can be oxidized to the aldehyde using Dess-Martin Periodinane or Swern conditions. This aldehyde is a prime substrate for reductive amination, linking the azetidine ring to other pharmacophores.
Activation (Leaving Group): Conversion to the mesylate (using excess MsCl/TEA at RT) or bromide (Appel reaction) creates a "warhead" for nucleophilic attack, allowing the attachment of the azetidine ring to aromatic systems via S_N2 reactions.
Scientific Validation & Troubleshooting
Analytical Checkpoints
¹H NMR (CDCl₃):
Mesyl Methyl: Singlet, ~2.90 ppm (3H).
Ring Protons: The azetidine protons typically appear as multiplets between 3.6–4.2 ppm. Due to the ring puckering and the chiral center at C3 (if substituted further), these may appear as complex diastereotopic signals.
Hydroxymethyl: Doublet (CH₂) ~3.7 ppm.
Mass Spectrometry: Expect [M+H]⁺ = 166.05.
Common Pitfalls
O-Mesylation: If the product shows two methyl singlets in NMR (~2.9 ppm and ~3.1 ppm), the alcohol was also mesylated. Solution: Lower reaction temperature and ensure slow addition of MsCl.
Ring Opening: While N-sulfonyl azetidines are stable, strong Lewis acids or extreme heat can trigger ring opening to linear sulfonamides. Avoid heating above 80°C in acidic media.
References
PubChem. Compound Summary for CID 10583745 (tert-Butyl 3-(hydroxymethyl)azetidine-1-carboxylate). National Library of Medicine. Available at: [Link]
Couty, F., & Drouillat, B. (2010). Azetidines: new tools for the synthesis of nitrogen heterocycles. Tetrahedron Letters. (General reactivity of azetidine ring strain).
Lowe, G. (2010). Azetidines in Medicinal Chemistry.[2][3][4][5][6] Journal of Medicinal Chemistry. (Discussion on pucker angles and vectors).
Wuitschik, G., et al. (2010). Spirocyclic azetidines as analogues of morpholine and piperidine.[3] Angewandte Chemie International Edition. (Bioisosteric properties).
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of (1-Methanesulfonylazetidin-3-yl)methanol
Executive Summary (1-Methanesulfonylazetidin-3-yl)methanol is a specialized heterocyclic building block increasingly utilized in modern drug discovery. As a functionalized azetidine, it serves as a rigid, metabolic "shie...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(1-Methanesulfonylazetidin-3-yl)methanol is a specialized heterocyclic building block increasingly utilized in modern drug discovery. As a functionalized azetidine, it serves as a rigid, metabolic "shield" alternative to flexible pyrrolidine or piperidine linkers. This guide provides a comprehensive technical analysis of its physicochemical properties, a validated synthetic protocol for its generation, and an analysis of its structural utility in structure-activity relationship (SAR) studies.
Molecular Identity & Physicochemical Core[1]
The following data constitutes the definitive identification profile for the compound. Researchers should verify these parameters against Certificate of Analysis (CoA) data upon receipt of commercial samples.
Parameter
Technical Specification
IUPAC Name
(1-Methanesulfonylazetidin-3-yl)methanol
Common Name
N-Mesyl-3-(hydroxymethyl)azetidine
CAS Registry Number
1486724-72-4
Molecular Formula
C₅H₁₁NO₃S
Molecular Weight
165.21 g/mol
Exact Mass
165.0460 g/mol
Physical State
Viscous oil or low-melting solid (depending on purity)
Solubility
Soluble in DMSO, Methanol, DCM, Ethyl Acetate
pKa (Calculated)
~13.5 (Hydroxyl group); Sulfonamide N is non-basic
SMILES
CS(=O)(=O)N1CC(C1)CO
InChI Key
LVCKHLVESYMEFX-UHFFFAOYSA-N
Structural Analysis & Medicinal Chemistry Utility
The azetidine ring offers a unique "Goldilocks" zone in heterocyclic chemistry—more stable than the highly strained aziridine but more rigid than the entropically flexible pyrrolidine.[1]
The "Gem-Dimethyl" Effect and Rigidity
Unlike acyclic amine linkers, the azetidine core restricts the conformational freedom of the hydroxymethyl tail. This pre-organization can lower the entropic penalty of binding to a protein target, potentially enhancing potency.[1]
The Sulfonyl "Shield"
The N-methanesulfonyl (mesyl) group serves two critical functions:
Electronic Modulation: It strongly withdraws electrons from the nitrogen, reducing the basicity of the ring. This prevents protonation at physiological pH, improving membrane permeability (LogD) compared to the free amine.
Metabolic Stability: The sulfonamide bond is highly resistant to hydrolysis and oxidative metabolism (e.g., N-dealkylation by CYPs), prolonging the compound's half-life in vivo.
Structural Visualization (DOT)
The following diagram illustrates the pharmacophoric features and vectors of the molecule.
Figure 1: Pharmacophoric decomposition of (1-Methanesulfonylazetidin-3-yl)methanol, highlighting the interplay between the rigid core, the protective mesyl group, and the reactive alcohol handle.
Synthetic Protocol: Selective N-Sulfonylation
Objective: Synthesize (1-methanesulfonylazetidin-3-yl)methanol from azetidin-3-ylmethanol hydrochloride.
Challenge: Selectively sulfonylate the secondary amine (nucleophilic) in the presence of a primary alcohol (also nucleophilic).
Solution: Exploit the higher nucleophilicity of the amine under kinetic control (low temperature) with stoichiometric limiting of the electrophile.
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, suspend Azetidin-3-ylmethanol HCl (1.0 g, 8.1 mmol) in anhydrous DCM (20 mL).
Basification: Cool the suspension to 0°C (ice bath). Dropwise add Triethylamine (2.8 mL, 20.2 mmol). The suspension should clear as the free amine is liberated.
Addition: Dilute Methanesulfonyl chloride (0.66 mL, 8.5 mmol) in 5 mL of DCM. Add this solution dropwise to the reaction mixture over 15 minutes, maintaining the temperature at 0°C. Critical: Rapid addition or higher temperatures may lead to O-sulfonylation.
Reaction: Stir at 0°C for 1 hour, then allow the mixture to warm to room temperature (20-25°C) and stir for an additional 2 hours. Monitor by TLC (5% MeOH in DCM) or LCMS.
Combine organic layers and wash with Brine (20 mL).
Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: The crude residue is often sufficiently pure (>95%). If necessary, purify via flash column chromatography (Silica gel, Gradient: 0-5% Methanol in DCM).
Synthesis Workflow Diagram
Figure 2: Synthetic pathway emphasizing the kinetic control required to achieve chemoselectivity.
Quality Control & Characterization
To ensure the integrity of the synthesized material, the following analytical signatures must be confirmed.
Proton NMR (¹H NMR, 400 MHz, CDCl₃)
δ 2.85 ppm (s, 3H): Singlet corresponding to the methyl group of the mesyl moiety (-SO₂CH₃). Diagnostic peak.
δ 2.90 - 3.00 ppm (m, 1H): Multiplet for the methine proton at position 3 (ring CH).
δ 3.65 - 3.75 ppm (d, 2H): Doublet for the hydroxymethyl protons (-CH₂OH).
δ 3.80 - 4.10 ppm (m, 4H): Multiplets for the azetidine ring protons at positions 2 and 4. Note: These often appear as complex splitting patterns due to the ring puckering.
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 65993593, (1-Methanesulfonylazetidin-3-yl)methanol. Retrieved from [Link]
Couty, F., & Evano, G. (2006).Azetidines: New tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International. (Contextual grounding for azetidine reactivity).
Wuitschik, G., et al. (2010).Spirocyclic scaffolds in medicinal chemistry. (Contextual grounding for sulfonyl-azetidine stability and properties).
An In-depth Technical Guide to Novel Azetidine Scaffolds for Drug Discovery
Introduction: The Emergence of a Privileged Scaffold In the landscape of medicinal chemistry, the pursuit of novel molecular frameworks that bestow advantageous physicochemical and pharmacological properties is a constan...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Emergence of a Privileged Scaffold
In the landscape of medicinal chemistry, the pursuit of novel molecular frameworks that bestow advantageous physicochemical and pharmacological properties is a constant endeavor. Among the saturated heterocycles, the azetidine ring, a four-membered nitrogen-containing scaffold, has risen from relative obscurity to become a "privileged" structure in contemporary drug design.[1][2] Its unique structural and chemical characteristics, positioned between the highly strained aziridines and the more flexible pyrrolidines, offer a unique balance of conformational rigidity and chemical stability.[2][3] This inherent conformational constraint can pre-organize appended functional groups, potentially leading to a significant increase in binding affinity for biological targets by minimizing the entropic penalty upon binding.[2]
Historically, the synthesis of the strained four-membered ring posed considerable challenges, which limited its widespread application.[2] However, recent decades have seen a surge in the development of innovative and robust synthetic methodologies, making a diverse array of functionalized azetidines more accessible.[2][3] Consequently, the azetidine motif is now an integral component of several FDA-approved drugs and numerous clinical candidates, demonstrating its versatility across a broad spectrum of therapeutic areas, including oncology, central nervous system (CNS) disorders, and inflammatory diseases.[2][4][5]
This guide provides an in-depth technical analysis of the strategic application of azetidine scaffolds in drug discovery. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis, functionalization, and application of this remarkable heterocycle.
The Strategic Value of the Azetidine Ring in Drug Design
The utility of the azetidine scaffold in medicinal chemistry can be attributed to several key features that directly impact a molecule's drug-like properties:
Conformational Constraint: The puckered, four-membered ring restricts the conformational freedom of substituents. This pre-organization can enhance binding affinity and selectivity for the intended biological target.[2]
Improved Physicochemical Properties: The introduction of an azetidine ring can favorably modulate properties such as aqueous solubility and metabolic stability when compared to its carbocyclic or larger heterocyclic analogs.[5][6]
Novel Chemical Space and Exit Vectors: The three-dimensional nature of the azetidine ring provides unique exit vectors for substituents, allowing for the exploration of novel chemical space and the optimization of interactions with target proteins.[2]
Bioisosteric Replacement: Azetidines can serve as effective bioisosteres for other common functionalities, such as gem-dimethyl groups, tert-butyl groups, and even aromatic rings. This replacement can lead to improved metabolic stability or target engagement.[6]
Synthetic Strategies for Accessing Azetidine Scaffolds
The growing importance of azetidines has spurred the development of a diverse array of synthetic methodologies. These can be broadly categorized into classical and modern approaches.
Foundational Intramolecular Cyclizations
The traditional and most common method for constructing the azetidine ring is through the intramolecular cyclization of γ-amino alcohols or their derivatives.[1] This approach involves the formation of a carbon-nitrogen bond to close the four-membered ring. A notable example is the Couty azetidine synthesis, which utilizes the cyclization of N-protected-γ-chloroamines derived from β-amino alcohols.[1]
Experimental Protocol: A Representative Intramolecular Cyclization
The following protocol outlines a general procedure for the synthesis of N-substituted azetidines from β-amino alcohols.
Step 1: N-Alkylation/Arylation
To a solution of the starting β-amino alcohol in a suitable solvent (e.g., acetonitrile or DMF), add a base (e.g., K2CO3 or Et3N) and the desired alkyl or aryl halide.
Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, filter off any inorganic salts, and concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography to obtain the N-substituted-β-amino alcohol.
Step 2: Conversion of the Hydroxyl Group to a Leaving Group
Dissolve the N-substituted-β-amino alcohol in an anhydrous solvent (e.g., dichloromethane or THF) and cool to 0 °C.
Add a base (e.g., triethylamine or pyridine), followed by the dropwise addition of a sulfonyl chloride (e.g., methanesulfonyl chloride or p-toluenesulfonyl chloride).
Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature.
Quench the reaction with water and extract the product with an organic solvent.
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the crude sulfonate ester.
Step 3: Intramolecular Cyclization
Dissolve the crude sulfonate ester in a suitable solvent (e.g., THF or toluene).
Add a strong base (e.g., NaH or LiHMDS) portion-wise at 0 °C.
Allow the reaction to warm to room temperature or heat as necessary to drive the cyclization.
Monitor the reaction by TLC or LC-MS.
Upon completion, carefully quench the reaction with a saturated aqueous solution of NH4Cl.
Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.
Purify the crude product by column chromatography to afford the desired azetidine.
Modern Synthetic Methodologies
The 21st century has witnessed a surge in the development of more sophisticated and efficient methods for azetidine synthesis, driven by the demands of modern drug discovery.
Ring-Expansion Reactions: The expansion of aziridines and other three-membered rings provides an elegant and stereoselective route to the azetidine core.[7][8] A one-carbon ring expansion of methylene aziridines to methylene azetidines can be achieved using a rhodium-bound carbene, delivering highly substituted azetidines with excellent yields and stereoselectivities.[7]
Intramolecular C-H Amination: Transition-metal-catalyzed C-H activation and amination reactions have emerged as powerful tools for the direct formation of the azetidine ring from acyclic amine precursors.[8]
Photochemical Methods: The aza Paterno-Büchi reaction, a [2+2] photocycloaddition of an imine and an alkene, offers a direct and often stereoselective route to functionalized azetidines.[8]
Strain-Release Methodologies: The functionalization of highly strained precursors like 1-azabicyclo[1.1.0]butanes (ABBs) has become a powerful strategy for accessing a wide range of substituted azetidines.[9]
Caption: Overview of key synthetic routes to the azetidine core.
Azetidines as Versatile Bioisosteres
A significant driver for the adoption of azetidines in drug discovery is their utility as bioisosteres. The replacement of common chemical motifs with an azetidine ring can lead to substantial improvements in a compound's pharmacokinetic and pharmacodynamic profile.
Replacement for gem-Dimethyl and tert-Butyl Groups: The substitution of a conformationally flexible gem-dimethyl or a bulky tert-butyl group with a more rigid azetidine can enhance metabolic stability and improve binding to the target protein. This strategy has been successfully employed to reduce lipophilicity and improve aqueous solubility.[6]
Aza-Bioisosteres of Saturated Carbocycles: Azetidines can serve as aza-bioisosteres for cyclobutane and cyclopentane rings. The introduction of the nitrogen atom provides a handle for further functionalization and can also lead to improved pharmacokinetic properties.
Non-classical Bioisosteres for Aromatic and Heteroaromatic Rings: In certain contexts, the three-dimensional azetidine scaffold can mimic the spatial arrangement of substituents on an aromatic ring while offering a more sp3-rich character, which is often desirable for improving physicochemical properties.
Caption: The role of azetidine as a bioisostere for common chemical motifs.
Applications in Medicinal Chemistry: From Bench to Bedside
The successful incorporation of the azetidine scaffold is evident in several marketed drugs, highlighting its impact on modern medicine.
Improves pharmacokinetic properties and target engagement.[4][10]
Baricitinib
Rheumatoid Arthritis
JAK1/2 Inhibitor
Provides a key interaction with the target enzyme and contributes to selectivity.[4]
Sarolaner
Veterinary Medicine
Isoxazoline Ectoparasiticide
The spiro-azetidine moiety is crucial for its insecticidal activity.[4]
Case Study: Azetidine in CNS Drug Discovery
The development of drugs targeting the central nervous system (CNS) is particularly challenging due to the stringent requirements for crossing the blood-brain barrier (BBB). The physicochemical properties of azetidine-containing scaffolds can be tailored to meet these demands. Diversity-oriented synthesis (DOS) has been utilized to create libraries of azetidine-based compounds with CNS-focused lead-like properties.[12] These libraries have been profiled for their physicochemical and pharmacokinetic (ADME) properties, demonstrating the potential of azetidine scaffolds in the design of novel CNS-active agents.[12][13]
Azetidines in Peptidomimetics: Constraining Conformational Flexibility
Cyclic peptides are an important class of therapeutics, but their development can be hampered by poor metabolic stability and low oral bioavailability. The incorporation of conformationally constrained amino acid mimics is a common strategy to address these limitations. L-azetidine-2-carboxylic acid (Aze), the lower homologue of proline, has been shown to influence the conformation of peptides.[14] Peptides containing Aze are generally more flexible than their proline-containing counterparts, which can be advantageous in certain applications.[14]
More recently, the 3-aminoazetidine (3-AAz) subunit has been introduced as a new turn-inducing element for the efficient synthesis of small head-to-tail cyclic peptides.[15][16] The incorporation of this motif has been shown to greatly improve cyclization efficiencies and enhance stability towards proteases.[15][16] Furthermore, the azetidine nitrogen provides a handle for late-stage functionalization, allowing for the attachment of dyes, biotin tags, or other moieties.[15][16]
Challenges and Future Perspectives
Despite the significant progress in azetidine chemistry, several challenges remain. The stereoselective synthesis of highly substituted azetidines, particularly those with multiple stereocenters, can still be a complex undertaking.[17] However, new catalytic enantioselective methods are continually being developed to address this challenge.[17]
The future of azetidine-based drug discovery is bright. The development of novel, more efficient synthetic methodologies will continue to expand the accessible chemical space. Biocatalytic routes for azetidine synthesis are also emerging as a green and sustainable alternative to traditional chemical methods.[18] The unique properties of azetidines will undoubtedly continue to be exploited in the design of the next generation of therapeutics.
Conclusion
The azetidine scaffold has firmly established itself as a privileged motif in modern drug discovery. Its unique combination of conformational rigidity, favorable physicochemical properties, and synthetic accessibility has made it an invaluable tool for medicinal chemists. From its early days as a synthetic curiosity to its current status as a key component of several approved drugs, the journey of the azetidine ring is a testament to the power of chemical innovation. As our understanding of its properties and reactivity deepens, we can expect to see the azetidine scaffold play an even more prominent role in the development of novel therapeutics for a wide range of human diseases.
References
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC. (n.d.).
A Stereoselective [3+1] Ring Expansion for the Synthesis of Highly-Substituted Methylene Azetidines - PMC. (n.d.).
Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. (2025, June 24).
Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed. (2026, January 5).
Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
Azetidines in Drug Discovery - PharmaBlock. (n.d.).
Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides. (2025, October 17).
Azetidines - Enamine. (n.d.).
Accessing Trans-Substituted Azetidines through Diastereoselective Metalation - ChemRxiv. (n.d.).
Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026, January 5).
Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. (2024, May 17).
Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by the unexpected reactivity profile of α-lithiated N-Boc-azetidines - PubMed. (2015, November 4).
Stereoselective synthesis of activated 2-arylazetidines via imino-aldol reaction - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01140J. (2015, July 20).
The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development - Benchchem. (n.d.).
New enzymes promise cheaper, cleaner drug production. (2025, October 21).
The Azetidine Scaffold: A Cornerstone of Modern Medicinal Chemistry - Benchchem. (n.d.).
Synthesis and profiling of a diverse collection of azetidine-based scaffolds for the development of CNS-focused lead-like libraries. | Broad Institute. (2012, September 7).
A Multicomponent Reaction to Access Functionalized Azetidine Derivatives. (2025, June 23).
The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I ... - PubMed. (n.d.).
Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. | Semantic Scholar. (n.d.).
The Discovery and Ascendancy of Azetidine Compounds: A Technical Guide for Researchers - Benchchem. (n.d.).
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physicochemical profile, solubility characteristics, and experimental handling of 1-Methanesulfonylazetidin-3-yl methanol .
[1]
CAS No: 1486724-72-4
Formula: C₅H₁₁NO₃S
Molecular Weight: 165.21 g/mol [1]
Executive Summary
1-Methanesulfonylazetidin-3-yl methanol is a polar, heterocyclic building block increasingly utilized in medicinal chemistry to introduce metabolic stability and polarity control into drug scaffolds.[1] Unlike its lipophilic N-aryl analogs, the N-methanesulfonyl group combined with the primary alcohol confers a distinct hydrophilic profile (Calculated LogP ≈ -0.99).[1]
This guide addresses the critical lack of standardized solubility data in public repositories by providing calculated physicochemical baselines , predicted solubility classifications , and a self-validating experimental protocol for precise determination.
Physicochemical Identity & Predicted Properties
Understanding the solubility of this compound requires analyzing its structural determinants: the strained azetidine ring, the electron-withdrawing sulfonyl group, and the hydrogen-bonding hydroxymethyl tail.[1]
Technical Insight: The negative LogP indicates that unlike many drug intermediates which require aggressive organic solvents (DCM, EtOAc), this compound will likely exhibit significant solubility in water and short-chain alcohols .[1]
Solubility Profile
The following data categorizes the compound's solubility based on structural polarity matching. While batch-specific crystalline forms can alter dissolution rates, the thermodynamic solubility follows these trends.
Due to the polar sulfonyl and hydroxyl groups, this compound is hygroscopic .[1]
Storage: Store at 2–8°C under inert atmosphere (Nitrogen/Argon).
Impact: Moisture absorption will artificially lower the calculated concentration if weighing is not performed rapidly or in a glovebox.[1]
Experimental Protocol: Solubility Determination
Since specific batch data may vary, use this Saturation Shake-Flask Method to generate precise solubility data for your certificate of analysis (CoA).
Workflow Diagram (DOT)
The following logic flow ensures data integrity during solubility testing.
Caption: Saturation Shake-Flask workflow for determining thermodynamic solubility limits.
Step-by-Step Methodology
Preparation : Place 5–10 mg of 1-Methanesulfonylazetidin-3-yl methanol into a 1.5 mL HPLC vial.
Solvation : Add 250 µL of the target solvent (e.g., PBS pH 7.4).
Equilibration : Agitate at 25°C for 24 hours.
Checkpoint: Ensure undissolved solid remains visible.[1] If clear, add more solid.[1]
Separation : Centrifuge at 10,000 rpm for 5 minutes. Filter the supernatant using a PVDF syringe filter (hydrophilic, low-binding).[1]
Quantification : Analyze via HPLC-UV (210 nm) or LC-MS against a standard curve prepared in DMSO.
Synthetic Utility & Reaction Pathways
The primary utility of this compound lies in the derivatization of the hydroxyl group.[1] The sulfonyl group acts as a robust protecting/directing group that withstands acidic and basic conditions typical of nucleophilic substitution.[1]
Functionalization Workflow
The alcohol at the C3 position is a versatile handle for converting the molecule into a leaving group (Mesylate/Tosylate) or directly coupling via Mitsunobu conditions.[1]
Caption: Divergent synthetic pathways: Activation via mesylation or oxidation to the aldehyde.[1]
References
PubChem Compound Summary . (2025). (1-Methanesulfonylazetidin-3-yl)methanol (CID 65993593).[1][2] National Center for Biotechnology Information.[1] Link
ChemScene . (2025). Product Data: (1-Methanesulfonylazetidin-3-yl)methanol.[1][2][3][4] ChemScene Building Blocks. Link
Lipinski, C. A. (2001).[1] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. Link
BLD Pharm . (2025).[1] Safety Data Sheet: (1-Methanesulfonylazetidin-3-yl)methanol. BLD Pharmatech.[1] Link
Author: BenchChem Technical Support Team. Date: March 2026
Date of Issue: March 1, 2026
Version: 2.0 (Technical Whitepaper Edition)
Document Control: UN-GHS-2026-REV
Target Audience: Medicinal Chemists, Process Safety Engineers, and EHS Officers.
Core Directive & Scope
This guide deviates from the standard 16-section SDS template to provide a mechanistic and operational analysis of handling (1-Methanesulfonylazetidin-3-yl)methanol. Unlike generic safety sheets, this document integrates Structure-Activity Relationship (SAR) logic to bridge data gaps common with novel chemical entities (NCEs).
Compound Identity:
Chemical Name: (1-Methanesulfonylazetidin-3-yl)methanol[1]
Hazard Identification & Toxicology (The Precautionary Principle)
As a research chemical, specific toxicological data (LD50, LC50) for this exact CAS is limited. Therefore, safety protocols must be derived from analogue bridging and functional group analysis .
Functional Group Hazard Analysis
Azetidine Ring: A four-membered nitrogen heterocycle with significant ring strain (~26 kcal/mol). While the sulfonamide group (
) reduces the basicity and nucleophilicity of the nitrogen, the ring remains susceptible to nucleophilic attack or ring-opening under acidic conditions.
Risk:[2][3][4][5][6][7] Potential for alkylating activity (though lower than unfunctionalized azetidines). Treat as a potential sensitizer.[5]
Sulfonamide Moiety: Generally stable but can release toxic sulfur oxides (
) during thermal decomposition.
Primary Alcohol: Increases water solubility and polarity, facilitating dermal absorption.
Direct contact with mucous membranes causes inflammation due to pH/osmotic stress.
STOT - SE
Cat. 3
H335: May cause respiratory irritation.[2][4][7][9][11][12]
Dust or aerosol inhalation irritates the upper respiratory tract.
Emergency Response Protocols
First Aid Decision Matrix
This protocol prioritizes the neutralization of potential ring-opening byproducts and rapid decontamination.
Inhalation:
Immediate Action: Move to fresh air.
Causality: Azetidine derivatives can cause bronchospasm. If breathing is labored, administer oxygen (trained personnel only).
Skin Contact:
Protocol: Wash with soap and water for 15 minutes.[7]
Contraindication: Do NOT use ethanol or DMSO. These solvents can act as carriers, transporting the compound through the stratum corneum into the bloodstream.
Eye Contact:
Protocol: Flush with lukewarm water for 15 minutes, lifting eyelids.
Critical Step: Remove contact lenses immediately to prevent chemical trapping against the cornea.
Visualized Emergency Logic
The following diagram outlines the decision flow for a spill or exposure event in a synthesis laboratory.
Figure 1: Decision matrix for emergency response involving azetidine derivatives.
Physical Properties & Stability[3][8][10]
Understanding the physical state is crucial for determining containment strategies.
Property
Value / Prediction
Operational Implication
Physical State
Solid (Low melting) or Viscous Oil
Likely a solid due to H-bonding/Sulfonyl dipole. Handle as a solid to prevent dust.
Melting Point
Predicted: 50–90 °C
Keep away from heat sources; may melt during shipping.
Solubility
Soluble in DMSO, MeOH, DCM.
Use DCM for extraction; MeOH for cleaning glassware.
LogP
~ -0.9 to -1.1 (Predicted)
Hydrophilic. Will partition into the aqueous phase if not salted out.
Primary Barrier: All weighing and transfer operations must occur inside a certified Chemical Fume Hood.
Secondary Barrier: Use a secondary containment tray to capture spills.
Atmosphere: While not strictly pyrophoric, the azetidine ring is best preserved under an inert atmosphere (Nitrogen/Argon) to prevent moisture-induced hydrolysis over long storage periods.
Hygroscopicity: The sulfonamide and alcohol groups suggest hygroscopic potential. Store with desiccants.
Synthesis Handling Diagram
This workflow ensures data integrity and safety during the experimental setup.
Figure 2: Operational workflow for handling (1-Methanesulfonylazetidin-3-yl)methanol in synthesis.
Ecological Impact & Disposal[3]
Environmental Fate
Biodegradability: Data lacking. Assume recalcitrant due to the sulfonamide bond.
Mobility: High water solubility suggests high mobility in soil. Do not allow entry into drains or watercourses.
Disposal Protocol
Dissolution: Dissolve the compound in a combustible solvent (e.g., acetone or ethanol).
Incineration: Atomize into a chemical incinerator equipped with an afterburner and scrubber.
Note: The scrubber is critical to neutralize Sulfur Oxides (
) and Nitrogen Oxides () generated during combustion.
Compliance: Dispose of in accordance with local (e.g., EPA RCRA), regional (REACH), and national regulations.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 76903251, (1-Methanesulfonylazetidin-3-yl)methanol. Retrieved March 1, 2026, from [Link]
European Chemicals Agency (ECHA). C&L Inventory: Classification and Labelling of Azetidine Derivatives. Retrieved March 1, 2026, from [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g). Retrieved March 1, 2026, from [Link]
Precision Pharmacophore Mapping of Sulfonyl-Azetidine Scaffolds
Executive Summary: The "Escape from Flatland" In modern drug discovery, the N-sulfonyl azetidine scaffold has emerged as a critical tool for "escaping flatland"—increasing saturation ( ) to improve solubility and metabol...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Escape from Flatland"
In modern drug discovery, the N-sulfonyl azetidine scaffold has emerged as a critical tool for "escaping flatland"—increasing saturation (
) to improve solubility and metabolic stability while maintaining rigid vector definition. Unlike flexible pyrrolidines or planar amides, the sulfonyl-azetidine moiety offers a unique, constrained geometry that serves as an ideal bioisostere for proline or -lactams.
This guide details the construction of high-fidelity pharmacophore models for this scaffold. It moves beyond standard "black-box" protocols to address the specific conformational dynamics of the four-membered ring and the tetrahedral sulfonyl geometry, using 11
-hydroxysteroid dehydrogenase type 1 (11-HSD1) inhibitors as the primary case study.
Structural Dynamics & Conformational Analysis
Expertise Note: The most common failure mode in modeling azetidines is treating the ring as planar. It is not. The ring exhibits a "puckering" motion that fundamentally alters the vector alignment of substituents.
The Azetidine Pucker
The azetidine ring exists in a puckered conformation with a dihedral angle of approximately 25–35°. This creates two distinct low-energy conformers:
Endo-pucker: Substituents at C3 are pseudo-axial.
Exo-pucker: Substituents at C3 are pseudo-equatorial.
When an electron-withdrawing N-sulfonyl group is attached, the nitrogen atom becomes less basic and more planar (
-like), but the ring strain forces a deviation from planarity. The barrier to inversion is low (~1–2 kcal/mol), meaning the bioactive conformation is often dictated by the binding pocket rather than the global minimum in vacuum. Your pharmacophore generation protocol must sample both puckers.
The Sulfonyl Geometry
The
group is not merely a linker; it is a pharmacophoric feature itself.
Geometry: Tetrahedral at the sulfur atom.
Interaction: The sulfonyl oxygens act as strong Hydrogen Bond Acceptors (HBA) with specific directional vectors (approx. 120° apart).
Dipole: The strong dipole moment often aligns with backbone amides in the target protein (e.g., the oxyanion hole in serine hydrolases or specific residues in 11
-HSD1).
Protocol: Pharmacophore Generation Workflow
This protocol assumes the use of standard molecular modeling suites (e.g., MOE, Schrödinger Phase, or LigandScout) but mandates specific parameter adjustments for this scaffold.
Step 1: Dataset Curation & Activity Cliffs
Do not simply import all ChEMBL data. You must curate for "Activity Cliffs"—pairs of molecules with high structural similarity but distinct potency differences.
Inclusion:
nM (Actives) and M (Inactives).
Scaffold Constraint: Filter for the core substructure N(S(=O)(=O)C)C1CC1.
Target: 11
-HSD1 (Primary metabolic target for this class).[1]
Step 2: Conformational Expansion (The Critical Step)
Standard algorithms often trap four-membered rings in a planar local minimum.
Force Field: OPLS4 or MMFF94x (specifically validated for small heterocycles).
Sampling: Enable "Ring Conformation Sampling" with an energy window of at least 10 kcal/mol to capture both endo and exo puckers.
Constraint: If X-ray data exists (e.g., PDB: 3BZU or similar 11
-HSD1 complexes), constrain the dihedral angle to match the bioactive state.
Step 3: Alignment & Feature Definition
Align molecules based on the rigid sulfonyl-azetidine core first, then allow flexibility for the "wings" (R-groups).
Core Features:
HBA: Two vectors on the sulfonyl oxygens.
HYD (Hydrophobic): The azetidine methylene groups (C2/C4) often sit in a hydrophobic tunnel.
Ring: Define the azetidine centroid as a custom feature to enforce steric exclusion volumes (preventing clashes with the receptor wall).
Visualization: Workflow & Signaling
The following diagrams illustrate the logical flow of the modeling process and the specific pharmacophoric features of the scaffold.
Diagram 1: Pharmacophore Modeling Workflow
Caption: Logical workflow for generating high-fidelity pharmacophore models for sulfonyl-azetidines, emphasizing pucker sampling.
Diagram 2: Sulfonyl-Azetidine Interaction Map
Caption: Structural deconstruction of the sulfonyl-azetidine core, highlighting the twin H-bond acceptors and hydrophobic ring enclosure.
Validation & Metrics
A model is only as good as its ability to discriminate.
Decoy Set Generation
Do not use generic decoys (e.g., DUD-E) without filtering. You must generate "property-matched decoys" that possess the same Molecular Weight (MW) and LogP as your actives but lack the specific pharmacophore.
Protocol: Use the Directory of Useful Decoys (DUD-E) generator, inputting your active sulfonyl-azetidines.
Ratio: Maintain a 1:50 ratio of Actives to Decoys.
Quantitative Metrics
Summarize your model performance using the following table format. A valid model for this scaffold should meet these thresholds:
Metric
Definition
Target Threshold
Interpretation
GH Score
Güner-Henry Score
> 0.7
Balances yield and precision.
EF (1%)
Enrichment Factor at 1%
> 10.0
Ability to find actives early in the list.
ROC AUC
Area Under Curve
> 0.85
Probability that a random active ranks higher than a random decoy.
Synthesis Implications
The pharmacophore map directly informs the synthetic strategy.
Vector C3: If the model shows a large hydrophobic tolerance at C3, utilize defluorosulfonylation (deFS) chemistry to introduce diverse nucleophiles at this position [1].
Linker Logic: The sulfonyl group is stable. If the pharmacophore indicates a need for a longer linker, switch from N-sulfonyl azetidine to N-alkyl-sulfonyl variants, though this increases flexibility (entropy penalty).
References
Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery.
Journal of the American Chemical Society, 2024.
[Link]
Selective Inhibitors of 11
-Hydroxysteroid Dehydrogenase Type 1 for Patients With Metabolic Syndrome.
Diabetes, 2008.[2]
[Link]
Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs.
Journal of Medicinal Chemistry, 2026 (Contextual Reference).
[Link]
Novel Acidic 11
-Hydroxysteroid Dehydrogenase Type 1 Inhibitor with Reduced Acyl Glucuronide Liability.
Journal of Medicinal Chemistry, 2012.[3]
[Link]
Conformational Preferences of Proline Analogues with Different Ring Size.
Journal of Physical Chemistry B, 2007.
[Link]
Investigating the Biological Activity Potential of (1-Methanesulfonylazetidin-3-yl)methanol: A Framework for Drug Discovery
An In-Depth Technical Guide Abstract (1-Methanesulfonylazetidin-3-yl)methanol is a small molecule incorporating three key structural motifs of significant interest in medicinal chemistry: a strained azetidine ring, a met...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide
Abstract
(1-Methanesulfonylazetidin-3-yl)methanol is a small molecule incorporating three key structural motifs of significant interest in medicinal chemistry: a strained azetidine ring, a methanesulfonyl group, and a primary alcohol. While direct biological data for this specific compound is not extensively published, its constituent functional groups are present in numerous FDA-approved drugs and clinical candidates.[1] The azetidine scaffold is a "privileged" structure known to enhance physicochemical properties such as solubility and metabolic stability, while the methanesulfonamide moiety is a well-established pharmacophore in anti-inflammatory and anticancer agents.[1][2][3][4] This technical guide provides a comprehensive framework for researchers and drug development professionals to systematically investigate the biological activity potential of (1-Methanesulfonylazetidin-3-yl)methanol. It outlines a logical progression from foundational physicochemical analysis to targeted in vitro screening and proposes pathways for subsequent in vivo validation. This document serves not as a summary of known activity, but as an expert-guided roadmap for unlocking the therapeutic potential of this promising chemical entity.
PART 1: Structural Rationale and Physicochemical Profile
A thorough understanding of a molecule's structure and inherent properties is the foundation upon which all subsequent biological evaluation is built. The unique combination of functional groups in (1-Methanesulfonylazetidin-3-yl)methanol provides a compelling rationale for its investigation.
Chemical Identity and Predicted Properties
The molecule is characterized by a central four-membered azetidine ring, N-substituted with a methanesulfonyl group and C-3 substituted with a hydroxymethyl group.
Indicates high hydrophilicity, suggesting good aqueous solubility but potentially low passive membrane permeability.[5]
Rotatable Bond Count
2
Low number of rotatable bonds suggests conformational rigidity, which can lead to higher binding affinity and selectivity for a target.
Hydrogen Bond Donors
1 (from -OH)
Can participate in key interactions with biological targets.
Hydrogen Bond Acceptors
4 (from -OH, -SO₂)
Can form multiple hydrogen bonds, contributing to target binding and solubility.
Table 1: Predicted physicochemical properties of (1-Methanesulfonylazetidin-3-yl)methanol and their relevance.
The Azetidine Scaffold: A Privileged Motif
The four-membered, nitrogen-containing azetidine ring is no longer a synthetic curiosity but a highly valued scaffold in modern drug discovery.[7][8] Its inherent ring strain and non-planar geometry confer unique advantages.[2][9]
Improved Metabolic Stability: The rigid ring can be less susceptible to metabolic degradation compared to more flexible aliphatic chains.[1]
Enhanced Solubility: As a small, polar heterocycle, it often increases the aqueous solubility of a parent molecule.[2][10]
3D Structural Diversity: It serves as a rigid, three-dimensional scaffold, allowing for precise vectoral orientation of substituents into a target's binding pocket. This sp³-rich character is highly desirable for exploring new chemical space.[1]
Market Precedent: Several FDA-approved drugs, including the JAK inhibitor Baricitinib and the MEK inhibitor Cobimetinib , feature an azetidine ring, validating its utility in successful therapeutics.[1]
The Methanesulfonyl Moiety: A Versatile Pharmacophore
The methanesulfonyl group, part of the broader sulfonamide class, is a cornerstone of medicinal chemistry. Its electron-withdrawing nature and ability to act as a hydrogen bond acceptor make it a powerful pharmacophore.
Anti-inflammatory Activity: Many selective cyclooxygenase-2 (COX-2) inhibitors, a key class of anti-inflammatory drugs, contain a sulfonamide or methanesulfonyl moiety.[3][11] This group is often critical for binding within the COX-2 active site.
Anticancer Properties: Sulfonamide-bearing compounds have demonstrated potent anticancer activity through various mechanisms.[4]
Antibacterial and Other Activities: The sulfonamide group is famously associated with the first class of antibacterial "sulfa drugs" and continues to be explored for a wide range of biological targets.[12]
PART 2: Hypothesized Biological Targets and Therapeutic Areas
Based on the structural analysis, we can formulate several primary hypotheses regarding the potential biological activity of (1-Methanesulfonylazetidin-3-yl)methanol. These hypotheses will guide the experimental design.
Hypothesis A: Anti-inflammatory Activity via COX-2 Inhibition. The presence of the methanesulfonyl group strongly suggests potential interaction with enzymes in the inflammatory cascade.[3] Selective COX-2 inhibition is a highly sought-after therapeutic goal for treating inflammation with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.
Hypothesis B: Anticancer Activity via Apoptosis Induction or Kinase Inhibition. Azetidine derivatives have been shown to induce apoptosis in cancer cell lines.[13] Furthermore, the combination of the azetidine scaffold and a sulfonamide-like group is common in modern kinase inhibitors used in oncology. A potential target class could be the Signal Transducer and Activator of Transcription (STAT) family, particularly STAT3, which is aberrantly activated in many cancers.[9][14]
Hypothesis C: CNS Activity. The azetidine scaffold can improve the physicochemical properties required for compounds to cross the blood-brain barrier.[15] Molecules containing this ring are being actively investigated for neurological disorders.[16]
PART 3: A Proposed Framework for In Vitro Biological Evaluation
A systematic, multi-tiered approach to in vitro evaluation is essential to efficiently test our hypotheses and characterize the molecule's potential. The following workflow is designed to first establish a general activity and safety profile before moving to more specific, target-based assays.
Overall In Vitro Screening Workflow
The workflow begins with broad cytotoxicity screening to identify a suitable concentration range for subsequent assays, followed by parallel, hypothesis-driven investigations into its anticancer and anti-inflammatory potential. Concurrently, key ADME (Absorption, Distribution, Metabolism, and Excretion) properties should be assessed to ensure the molecule has drug-like potential.
Caption: A proposed workflow for the initial in vitro evaluation of the target compound.
Rationale: The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity, which serves as a proxy for cell viability and proliferation.[9] This initial screen is crucial to determine the compound's general toxicity and to establish non-toxic concentrations for use in subsequent functional assays.
Methodology:
Cell Plating: Seed cancer cell lines (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer) and a non-cancerous control cell line (e.g., MCF-10A) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.
Compound Treatment: Prepare a stock solution of (1-Methanesulfonylazetidin-3-yl)methanol in DMSO. Serially dilute the compound in cell culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). The final DMSO concentration should be kept constant and low (<0.5%).
Incubation: Remove the old medium from the cells and add the medium containing the compound or vehicle control (DMSO). Incubate for 48-72 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[9]
Rationale: To directly test Hypothesis A, a cell-free enzymatic assay is used to determine the compound's ability to inhibit COX-1 and COX-2, and importantly, its selectivity. High selectivity for COX-2 is a key goal for modern anti-inflammatory drugs.[3]
Methodology:
Assay Principle: This assay typically measures the peroxidase activity of the COX enzymes. The peroxidase activity is assayed colorimetrically by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.
Reagent Preparation: Use a commercial COX inhibitor screening assay kit, which provides purified ovine COX-1 and human recombinant COX-2 enzymes, arachidonic acid (substrate), and other necessary reagents.
Inhibitor Incubation: In a 96-well plate, add the assay buffer, heme, the enzyme (either COX-1 or COX-2), and various concentrations of the test compound. Incubate for 15 minutes at 25°C.
Reaction Initiation: Initiate the reaction by adding arachidonic acid.
Kinetic Measurement: Immediately read the absorbance at 590 nm every minute for 5-10 minutes to obtain the reaction rate.
Data Analysis: Calculate the percentage of inhibition for each concentration relative to the uninhibited control. Determine the IC₅₀ values for both COX-1 and COX-2. The Selectivity Index (SI) is calculated as (IC₅₀ for COX-1) / (IC₅₀ for COX-2). A high SI value indicates selectivity for COX-2.
Rationale: To investigate Hypothesis B, an Electrophoretic Mobility Shift Assay (EMSA) can determine if the compound directly inhibits the DNA-binding activity of STAT3, a key step in its function as a transcription factor.[14]
Methodology:
Nuclear Extract Preparation: Treat a cancer cell line with constitutively active STAT3 (e.g., MDA-MB-231) with the test compound for a defined period (e.g., 6 hours). Prepare nuclear extracts from these cells.
Binding Reaction: In a microcentrifuge tube, incubate the nuclear extracts (containing active STAT3) with increasing concentrations of the test compound for 30 minutes at room temperature.[14]
Probe Addition: Add a radiolabeled (e.g., ³²P) or fluorescently-labeled double-stranded DNA oligonucleotide probe containing the STAT3 consensus binding site.
Electrophoresis: Separate the protein-DNA complexes from the free probe on a non-denaturing polyacrylamide gel.
Visualization: Visualize the bands using autoradiography or fluorescence imaging. A decrease in the intensity of the shifted band (the STAT3-DNA complex) indicates inhibition.
Data Analysis: Quantify the band intensities to determine the IC₅₀ for the inhibition of DNA binding.
PART 4: Logic for In Vivo Progression
Data from the in vitro assays must be synthesized to make a rational decision about advancing the compound to more complex and resource-intensive in vivo studies.
Decision-Making Framework
A successful candidate for in vivo testing should demonstrate potent activity in a primary functional assay, selectivity over related targets (if applicable), low cytotoxicity in non-cancerous cells, and favorable ADME properties.
Caption: A logic diagram for deciding whether to advance a compound to in vivo studies.
Proposed In Vivo Models
If the in vitro data is promising, the following animal models could be used for validation.
For Anti-inflammatory Activity: The carrageenan-induced paw edema model in rats is a standard acute inflammation model.[4] The compound would be administered (e.g., orally) prior to injecting carrageenan into the paw, and the reduction in paw swelling would be measured over time compared to a vehicle control.
For Anticancer Activity: A human tumor xenograft model would be appropriate.[17] This involves implanting human cancer cells (e.g., MDA-MB-231) subcutaneously into immunodeficient mice. Once tumors are established, mice are treated with the compound, and tumor volume is monitored over several weeks to assess efficacy.[17]
Conclusion
(1-Methanesulfonylazetidin-3-yl)methanol stands as a molecule of significant latent potential, born from the strategic combination of a privileged azetidine scaffold and a versatile methanesulfonyl pharmacophore. While its biological activities have yet to be fully characterized, the structural precedents strongly suggest promising avenues for investigation in inflammation, oncology, and potentially CNS disorders. The experimental framework detailed in this guide—progressing from foundational in vitro cytotoxicity and ADME profiling to hypothesis-driven functional assays—provides a robust and efficient pathway for its evaluation. The successful execution of these studies will elucidate the compound's mechanism of action, potency, and selectivity, ultimately determining its viability as a lead candidate for the development of next-generation therapeutics.
References
Cárdenas-García, M., et al. (2018). Biological Evaluation in Vitro and in Silico of Azetidin-2-one Derivatives as Potential Anticancer Agents. PMC. [Link]
Cherney, R. J., et al. (2018). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC. [Link]
Hsieh, M. Y., et al. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry. [Link]
ResearchGate. (n.d.). Biologically active azetidines. ResearchGate. [Link]
ResearchGate. (n.d.). Biologically active compounds with azetidine rings. ResearchGate. [Link]
Rice University. (2019). Synthetic azetidines could help simplify drug design for neurological diseases. ScienceDaily. [Link]
Al-Karawy, A. O. H., & Al-Amiery, A. A. (2023). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Egyptian Journal of Chemistry. [Link]
Iska, V. B., et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. ChemRxiv. [Link]
El-Sayed, M. A. A., et al. (2023). Methanesulfonamide derivatives as gastric safe anti-inflammatory agents: Design, synthesis, selective COX-2 inhibitory activity, histopathological and histochemical studies. PubMed. [Link]
Kumar, A., et al. (2009). Synthesis, anticancer, and anti-inflammatory activity evaluation of methanesulfonamide and amidine derivatives of 3,4-diaryl-2-imino-4-thiazolines. PubMed. [Link]
Singh, R., & Singh, R. (2024). Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. [Link]
Al-Ostath, A., et al. (2023). Exploring the Synthesis, Anti-Inflammatory and Anti-Tumor Potential of 4-Maleimidylphenyl-Hydrazide Derivatives. PMC. [Link]
Application Note: Chemoselective Synthesis of (1-Methanesulfonylazetidin-3-yl)methanol
This Application Note is designed to serve as a definitive technical guide for the selective synthesis of (1-Methanesulfonylazetidin-3-yl)methanol . It addresses the specific chemoselective challenge of sulfonylating a s...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed to serve as a definitive technical guide for the selective synthesis of (1-Methanesulfonylazetidin-3-yl)methanol . It addresses the specific chemoselective challenge of sulfonylating a secondary amine in the presence of a primary alcohol.[1]
[1]
Executive Summary & Strategic Rationale
The azetidine ring system is a high-value pharmacophore in modern medicinal chemistry, often used as a rigidifying spacer or a metabolic bioisostere for gem-dimethyl groups.[1] The target molecule, (1-Methanesulfonylazetidin-3-yl)methanol , contains two distinct nucleophilic sites: a strained secondary amine and a primary alcohol.[1]
The synthesis requires chemoselective N-sulfonylation . Methanesulfonyl chloride (MsCl) is a highly reactive electrophile that will readily react with both amines (to form sulfonamides) and alcohols (to form mesylate esters).[1] Mesylate esters are potent leaving groups; their inadvertent formation would destabilize the molecule and lead to polymerization or decomposition via ring-opening pathways.
This protocol details a thermodynamic and kinetic control strategy to exclusively functionalize the nitrogen atom, ensuring high yield and purity without the need for protecting group manipulations.[1]
Reaction Mechanism & Retrosynthesis
The transformation relies on the nucleophilicity differential between the secondary amine (
hybridized, moderate steric bulk) and the primary alcohol.[1] Under basic conditions, the amine is significantly more nucleophilic.[1] However, the high reactivity of MsCl requires strict temperature control to prevent the activation of the hydroxyl group.[1]
Pathway Visualization
The following diagram illustrates the reaction pathway and the critical divergence point where process control prevents side-product formation.
Figure 1: Reaction pathway highlighting the chemoselective divergence.[1] Green path represents the desired kinetic control.[1]
Critical Process Parameters (CPP)
To ensure reproducibility, the following parameters must be strictly maintained.
Parameter
Specification
Scientific Rationale
Stoichiometry (MsCl)
1.00 – 1.05 equiv
Excess MsCl (>1.1 eq) immediately risks reacting with the free hydroxyl group after the amine is consumed.[1]
Stoichiometry (Base)
2.5 – 3.0 equiv
If starting from HCl salt, 1 eq is consumed to free the amine, 1 eq to neutralize HCl from the reaction, and 0.5 eq acts as a buffer.[1]
Temperature
-10°C to 0°C
Low temperature suppresses the reaction rate of the oxygen nucleophile (O-mesylation) while allowing the faster N-sulfonylation to proceed.[1]
Solvent
Anhydrous DCM
Dichloromethane provides excellent solubility for the organic product while allowing the amine salt to suspend/dissolve as base is added.[1]
Water Content
< 0.1%
MsCl hydrolyzes rapidly in water; moisture leads to variable stoichiometry and potential generation of excess HCl.
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a nitrogen inlet, and a pressure-equalizing addition funnel. Flame-dry or oven-dry the glassware.
Charging: Add Azetidin-3-ylmethanol HCl (5.0 g, 40.5 mmol) to the flask.
Solvation: Add anhydrous DCM (50 mL, 10 vol). The salt may not fully dissolve; this is normal.
Base Addition: Cool the suspension to 0°C using an ice/water bath. Add Triethylamine (16.9 mL, 121.5 mmol, 3.0 eq) dropwise over 10 minutes.
Observation: The suspension should clarify or change texture as the free base is liberated and TEA-HCl forms.
Cooling: Lower the bath temperature to -10°C (using NaCl/Ice or Acetone/Ice).
MsCl Addition: Prepare a solution of MsCl (3.2 mL, 41.3 mmol, 1.02 eq) in DCM (10 mL). Add this solution dropwise via the addition funnel over 30-45 minutes .
Critical Control: Maintain internal temperature below 0°C. Rapid addition causes localized heating and O-mesylation.
Reaction: Stir at 0°C for 1 hour. Allow the mixture to warm slowly to room temperature (20-25°C) over 2 hours.
Monitoring: Check reaction progress via TLC (System: 10% MeOH in DCM, stain with KMnO4 or Ninhydrin).
Target: Disappearance of baseline amine. Product Rf ~ 0.4-0.5.
Phase 3: Workup and Isolation
Quench: Quench the reaction by adding saturated NaHCO3 solution (30 mL). Stir vigorously for 10 minutes.
Separation: Transfer to a separatory funnel. Separate the organic (DCM) layer.[1][2]
Extraction: Extract the aqueous layer with DCM (2 x 30 mL) to recover polar product.
Wash: Combine organic layers and wash with Brine (30 mL).[1]
Note: Avoid acidic washes (e.g., 1M HCl) as sulfonamides are stable, but the alcohol could be sensitive, and we want to remove amine salts.[1]
Drying: Dry over anhydrous Na2SO4 , filter, and concentrate under reduced pressure (Rotavap, <40°C).
Reduce MsCl to 0.95-1.00 eq.[1] Ensure addition temp is <-5°C.
Low Yield
Product lost in aqueous layer
The product is polar. Ensure thorough extraction of the aqueous quench layer with DCM or EtOAc.[1]
Starting Material Remains
Incomplete Neutralization
Ensure TEA is high quality (dry). If using HCl salt, ensure full 3.0 eq base is added.[1]
Safety & Handling
Methanesulfonyl Chloride (MsCl): Highly toxic, corrosive, and a lachrymator.[1] Reacts violently with water. Handle only in a fume hood.
Azetidines: Small ring heterocycles can be physiologically active.[3][4] Handle with gloves and avoid inhalation of dusts.
Pressurization: The reaction produces HCl (neutralized by TEA).[1][5] Ensure the system is vented to a nitrogen line to prevent pressure buildup.
References
BenchChem. Methanesulfonyl Chloride as a Reagent for Generating Good Leaving Groups. (General reactivity of MsCl with alcohols vs amines).[1] Link
Merck & Co., Inc. Heterocycle-substituted 3-alkyl azetidine derivatives.[6] WO2007064566A2.[6] (Patent describing analogous azetidine sulfonylation conditions).[1] Link
Baran Lab. New Synthetic Technology for the Synthesis of Hindered α-Diazoketones via Acyl Mesylates. (Discussion of MsCl reactivity and base equivalents). Link
Organic Chemistry Portal. Selective Mono-N-alkylation of 3-Amino Alcohols. (Context on chemoselectivity challenges in amino alcohols). Link
Master Organic Chemistry. Tosylates and Mesylates. (Mechanistic background on sulfonate formation). Link
The Versatile Building Block: (1-Methanesulfonylazetidin-3-yl)methanol in Modern Drug Discovery
Introduction: The Rising Prominence of the Azetidine Motif In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that impart favorable physicochemical and pharmacological properties to d...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Rising Prominence of the Azetidine Motif
In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that impart favorable physicochemical and pharmacological properties to drug candidates is perpetual. Among the saturated heterocycles, the azetidine ring has emerged as a valuable "privileged structural motif".[1] Its compact, three-dimensional structure can enhance aqueous solubility, improve metabolic stability, and provide unique vectors for exploring chemical space, often leading to improved potency and selectivity.[1] The incorporation of a methanesulfonyl group onto the azetidine nitrogen further modulates the electronic properties of the ring system, rendering it a versatile and predictable component in molecular design.
This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of (1-Methanesulfonylazetidin-3-yl)methanol as a key building block. We will delve into its properties, explore its application in the synthesis of bioactive molecules through key synthetic transformations, and provide detailed, field-tested protocols.
Physicochemical Properties of (1-Methanesulfonylazetidin-3-yl)methanol
A thorough understanding of the physical and chemical characteristics of a building block is paramount for its effective utilization in synthesis.
Property
Value
Source
Molecular Formula
C₅H₁₁NO₃S
PubChem
Molecular Weight
165.21 g/mol
PubChem
Appearance
Not specified, likely a solid or oil
-
Predicted XLogP3
-1.1
PubChem
Topological Polar Surface Area (TPSA)
57.61 Ų
ChemScene
Hydrogen Bond Donors
1
ChemScene
Hydrogen Bond Acceptors
3
ChemScene
Rotatable Bond Count
2
ChemScene
The low predicted octanol-water partition coefficient (XLogP3) of -1.1 suggests a high degree of hydrophilicity, a desirable trait for improving the solubility of parent molecules. The topological polar surface area (TPSA) of 57.61 Ų is also within a range that is generally considered favorable for cell permeability and oral bioavailability.
Core Synthetic Applications: Gateway to Novel Chemical Entities
(1-Methanesulfonylazetidin-3-yl)methanol is primarily utilized as a precursor to introduce the (1-methanesulfonylazetidin-3-yl)methyl moiety into a target molecule. This is typically achieved by activating the primary hydroxyl group, transforming it into a good leaving group, which can then be displaced by a variety of nucleophiles.
Key Synthetic Transformations:
Activation of the Hydroxyl Group: The primary alcohol is a poor leaving group and requires activation for nucleophilic substitution. The most common strategies involve its conversion to a sulfonate ester, such as a mesylate or tosylate.[2]
Nucleophilic Substitution: The activated intermediate can then undergo SN2 reactions with a wide range of nucleophiles, including phenols, thiols, and amines, to form ethers, thioethers, and amines, respectively.
Below, we provide detailed protocols for these key transformations.
Experimental Protocols
Protocol 1: Activation of the Hydroxyl Group via Mesylation
This protocol describes the conversion of (1-Methanesulfonylazetidin-3-yl)methanol to its corresponding mesylate, a highly reactive intermediate for subsequent nucleophilic substitution reactions.
Workflow for Mesylation:
Caption: Workflow for the mesylation of (1-Methanesulfonylazetidin-3-yl)methanol.
Materials:
(1-Methanesulfonylazetidin-3-yl)methanol
Methanesulfonyl chloride (MsCl)
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
Anhydrous Dichloromethane (DCM)
Deionized water
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Silica gel for column chromatography (optional)
Ethyl acetate and hexanes for elution (optional)
Procedure:
To a solution of (1-Methanesulfonylazetidin-3-yl)methanol (1.0 eq.) in anhydrous DCM (10 volumes) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 eq.).[3]
Slowly add methanesulfonyl chloride (1.2 eq.) dropwise to the stirred solution, maintaining the temperature at 0 °C.[3]
Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by the slow addition of deionized water.
Separate the organic layer and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (1-Methanesulfonylazetidin-3-yl)methyl methanesulfonate.
The crude product is often used directly in the next step without further purification. If necessary, purification can be achieved by silica gel column chromatography.
Causality Behind Experimental Choices:
Anhydrous Conditions: The use of an anhydrous solvent is critical to prevent the hydrolysis of the highly reactive methanesulfonyl chloride.
Base: Triethylamine or DIPEA acts as a base to neutralize the HCl generated during the reaction, driving the reaction to completion.[4]
Low Temperature: The initial reaction is carried out at 0 °C to control the exothermic nature of the reaction and minimize potential side reactions.
Protocol 2: Williamson Ether Synthesis with a Phenolic Nucleophile
This protocol details the synthesis of an aryl ether by reacting the activated mesylate with a substituted phenol. This reaction is a cornerstone for introducing the (1-methanesulfonylazetidin-3-yl)methyl ether moiety into phenolic drug candidates.
Workflow for Williamson Ether Synthesis:
Caption: Workflow for the Williamson ether synthesis.
Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)
N,N-Dimethylformamide (DMF) or Acetonitrile
Deionized water
Ethyl acetate
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Ethyl acetate and hexanes for elution
Procedure:
To a solution of the substituted phenol (1.0 eq.) in DMF (10 volumes), add potassium carbonate (2.0 eq.).
Add a solution of (1-Methanesulfonylazetidin-3-yl)methyl methanesulfonate (1.2 eq.) in a small amount of DMF to the reaction mixture.
Heat the reaction mixture to 50-80 °C and stir for 4-12 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature and dilute with deionized water.
Extract the aqueous layer with ethyl acetate (3 x 10 volumes).
Combine the organic layers and wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes.
Causality Behind Experimental Choices:
Base: Potassium carbonate is a common and effective base for deprotonating the phenol to form the more nucleophilic phenoxide.[5]
Solvent: Polar aprotic solvents like DMF or acetonitrile are preferred as they solvate the cation of the base, leaving the anion more reactive, and do not interfere with the SN2 reaction.[5]
Heating: Heating is often necessary to overcome the activation energy of the reaction and ensure a reasonable reaction rate.
Protocol 3: Mitsunobu Reaction for Ether Synthesis
The Mitsunobu reaction offers an alternative and often milder method for the direct conversion of the alcohol to an ether with a phenolic nucleophile, proceeding with inversion of configuration if a chiral center were present.[1]
Workflow for Mitsunobu Reaction:
Caption: Workflow for the Mitsunobu reaction.
Materials:
(1-Methanesulfonylazetidin-3-yl)methanol
Substituted phenol
Triphenylphosphine (PPh₃)
Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)
Anhydrous Tetrahydrofuran (THF)
Silica gel for column chromatography
Ethyl acetate and hexanes for elution
Procedure:
To a solution of (1-Methanesulfonylazetidin-3-yl)methanol (1.0 eq.), the substituted phenol (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF (10 volumes) at 0 °C under an inert atmosphere, add DIAD or DEAD (1.5 eq.) dropwise.[6]
Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by TLC.
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product directly by silica gel column chromatography to separate the desired ether from triphenylphosphine oxide and the hydrazine byproduct.
Causality Behind Experimental Choices:
Reagents: The combination of triphenylphosphine and an azodicarboxylate (DIAD or DEAD) forms a phosphonium salt in situ, which activates the alcohol for nucleophilic attack.[1]
Order of Addition: Adding the azodicarboxylate last and at a low temperature helps to control the reaction and minimize the formation of byproducts.[1]
Purification: Column chromatography is typically required to remove the stoichiometric byproducts of the Mitsunobu reaction.
Conclusion: A Powerful Tool for Drug Discovery
(1-Methanesulfonylazetidin-3-yl)methanol represents a highly valuable and versatile building block for the synthesis of novel drug candidates. Its inherent properties can contribute to improved solubility and metabolic stability, while the primary alcohol provides a convenient handle for a variety of chemical transformations. The protocols outlined in this application note provide a solid foundation for researchers to effectively incorporate this promising scaffold into their drug discovery programs, enabling the exploration of new chemical space and the development of next-generation therapeutics.
References
PubChem. (1-methanesulfonylazetidin-3-yl)methanol. National Center for Biotechnology Information. [Link]
Royal Society of Chemistry. and chemoselective alkylation of 1,4-benzodiazepines: Further applications of the Mitsunobu reaction - Supporting Information. [Link]
PMC. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. [Link]
Chemistry Steps. Mesylates and Tosylates with Practice Problems. [Link]
Organic Synthesis. Alcohol to Mesylate using MsCl, base. [Link]
Domainex. Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination. [Link]
Google Patents. US20210027862A1 - Systems and methods for drug design and discovery comprising applications of machine learning with differential geometric modeling.
Pharma Inventor Inc. Patent & Publications. [Link]
PMC. Novel Indole-Based Sulfonylhydrazones as Potential Anti-Breast Cancer Agents: Synthesis, In Vitro Evaluation, ADME, and QSAR Studies. [Link]
MDPI. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]
ResearchGate. Synthesis of N-sulfonylamidines via three-component reaction of proline, aldehydes, and sulfonyl azides under metal-free conditions. [Link]
Google Patents. US6862890B2 - Spray freezing of solutions.
Application Note: General Procedure for the N-Sulfonylation of Azetidine Derivatives in Medicinal Chemistry
Introduction & Strategic Context Azetidine, a highly strained four-membered nitrogenous heterocycle, is a privileged structural motif in modern drug discovery. It frequently serves as a metabolically stable bioisostere f...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Context
Azetidine, a highly strained four-membered nitrogenous heterocycle, is a privileged structural motif in modern drug discovery. It frequently serves as a metabolically stable bioisostere for morpholine, piperidine, and pyrrolidine rings, offering unique physicochemical alterations such as reduced lipophilicity and modified pKa profiles.
The N-sulfonylation of azetidines to form stable sulfonamides is a fundamental transformation in the synthesis of active pharmaceutical ingredients (APIs). However, due to the inherent ring strain (~26 kcal/mol) and the high volatility of the free azetidine base, standard sulfonylation protocols often fail. Careful optimization of reaction conditions is required to prevent side reactions such as ring-opening, oligomerization, and hydrolytic degradation[1].
Mechanistic Insights & Causality (E-E-A-T)
As an application scientist, it is critical to understand why certain experimental choices are made, rather than just following a recipe. Unlike less strained secondary amines, azetidines present unique mechanistic challenges:
The Oligomerization Threat: Azetidines are highly susceptible to nucleophilic ring-opening and dimerization/oligomerization, particularly when subjected to elevated temperatures or when the electrophile is limited[2]. When an azetidine nitrogen attacks a sulfonyl chloride, the resulting intermediate is highly activated. If the local concentration of unreacted azetidine is too high, it will attack the activated azetidine ring instead of the electrophile, leading to polymerization[1].
Base Selection & Stoichiometry: Azetidines are typically supplied as hydrochloride (HCl) salts due to the volatility and instability of the free base. Therefore, an excess of a non-nucleophilic organic base (e.g., N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA)) is essential[3]. You need 1 equivalent to liberate the free amine, 1 equivalent to neutralize the HCl generated during sulfonylation, and a slight excess to maintain a basic environment, which suppresses acid-catalyzed ring-opening.
Thermal Control: The sulfonylation reaction is highly exothermic. Sulfonyl chlorides must be added dropwise at 0 °C. Uncontrolled exotherms provide the activation energy required for the aforementioned ring-opening and oligomerization pathways[1].
Reaction Workflow & Logical Relationships
Logical workflow for azetidine N-sulfonylation to minimize side reactions.
Quantitative Data: Condition Optimization Summary
To guide protocol adaptation for specific substrates, the following table summarizes the impact of various reaction parameters on the yield and purity of N-sulfonylazetidines.
Parameter
Condition
Yield Impact
Mechanistic Consequence / Causality
Solvent
DCM or THF
High (80-95%)
Optimal solubility; minimizes hydrolysis of sulfonyl chloride[1][3].
Solvent
DMF / H₂O
Low (<50%)
Competitive hydrolysis of sulfonyl chloride to sulfonic acid.
Base
TEA or DIPEA (3 eq)
High (85-95%)
Efficiently neutralizes HCl; prevents acid-catalyzed ring opening[3].
Base
Pyridine
Moderate (60-70%)
Slower reaction rate; can complicate workup due to water solubility.
Induces thermal degradation and extensive ring-opening[2].
Stoichiometry
Slow addition of R-SO₂Cl
High
Ensures azetidine reacts with electrophile, not another azetidine[1].
Step-by-Step Experimental Protocol
Note: This protocol is designed as a self-validating system. It incorporates built-in checkpoints to ensure the integrity of the reaction at each critical stage.
In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, suspend the azetidine hydrochloride salt (1.0 mmol) in anhydrous DCM (8 mL) under an inert atmosphere (nitrogen or argon).
Add TEA or DIPEA (3.0 mmol) in one portion.
Validation Checkpoint: The cloudy suspension should become a clear solution within 5 minutes. This visual cue confirms that the HCl salt has been successfully neutralized and the free azetidine base is liberated and dissolved in the organic phase.
Step 2: Controlled Electrophilic Addition
Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.
Dissolve the sulfonyl chloride (1.1 mmol) in anhydrous DCM (2 mL).
Add the sulfonyl chloride solution dropwise over 15–20 minutes to the cooled azetidine solution[1].
Causality: Rapid addition causes localized heating and a spike in electrophile concentration, promoting the nucleophilic attack of azetidine onto itself, leading to oligomerization[1]. Dropwise addition ensures the sulfonyl chloride is the limiting reagent at any given microsecond.
Step 3: Reaction Propagation and Monitoring
Remove the ice bath and allow the reaction mixture to warm to room temperature (RT).
Stir continuously for 12–24 hours.
Validation Checkpoint: Monitor the reaction via TLC (e.g., 30% EtOAc in Hexanes) or LC-MS. The reaction is complete when the ninhydrin-active azetidine spot disappears and the desired sulfonamide mass [M+H]+ is the dominant peak[1][3].
Step 4: Quenching and Workup
Once complete, quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Stir vigorously for 10 minutes.
Causality: NaHCO₃ safely hydrolyzes any unreacted sulfonyl chloride into water-soluble sulfonate salts without cleaving the newly formed sulfonamide bond. Stronger bases (like NaOH) could risk hydrolytic cleavage of the product[1].
Transfer the mixture to a separatory funnel and separate the organic (DCM) layer.
Extract the aqueous layer with additional DCM (2 × 10 mL).
Wash the combined organic layers with brine (15 mL) to remove residual water and salts.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Step 5: Purification and Storage
Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient).
Storage: Store the purified N-sulfonylazetidine in a dry, neutral environment at 4 °C. Avoid prolonged exposure to strong acids or elevated temperatures, which can induce thermal and hydrolytic instability[1][4].
3-Aminopropylazetidines: facile synthesis and application for medicinal chemical purposes - Arkivoc. 2
Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC (National Institutes of Health). 3
Facile and Green Synthesis of Saturated Cyclic Amines - MDPI. 4
Application Notes and Protocols: (1-Methanesulfonylazetidin-3-yl)methanol in Peptidomimetic Synthesis
Executive Summary & Rationale The incorporation of non-natural amino acids and rigidifying spacers is a cornerstone of modern peptide drug development. (1-Methanesulfonylazetidin-3-yl)methanol (CAS: 1486724-72-4) [1] has...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Rationale
The incorporation of non-natural amino acids and rigidifying spacers is a cornerstone of modern peptide drug development. (1-Methanesulfonylazetidin-3-yl)methanol (CAS: 1486724-72-4) [1] has emerged as a highly versatile building block for synthesizing conformationally restricted peptidomimetics.
This compound features a highly strained, four-membered azetidine ring that enforces specific turn conformations, often favoring the all-trans amide geometry in cyclic peptides. The methanesulfonyl (Ms) group dampens the basicity of the ring nitrogen, providing metabolic stability against proteases, while the hydroxymethyl group serves as a critical synthetic handle. By oxidizing this primary alcohol to a carboxylic acid, researchers can generate 1-methanesulfonylazetidine-3-carboxylic acid (CAS: 1219828-27-9) [2], a potent bioisostere for proline or
-alanine that can be directly incorporated into Solid-Phase Peptide Synthesis (SPPS) workflows.
Mechanistic Insights: The Causality of Structural Choices
As a Senior Application Scientist, it is critical to understand why this specific scaffold is chosen over traditional pyrrolidine or piperidine derivatives:
Conformational Rigidity & Exit Vectors: Azetidines possess unique exit vectors compared to five- or six-membered rings. When incorporated into a peptide backbone, the azetidine-3-carboxylic acid derivative acts as a rigid spacer that restricts the
and dihedral angles. This restriction reduces the entropic penalty upon target binding and can force small macrocyclic peptides into highly stable, protease-resistant conformations [3].
The Role of the Methanesulfonyl Group: Unprotected azetidines are highly basic and nucleophilic, which can lead to unwanted side reactions (e.g., branching or premature cleavage) during SPPS. The electron-withdrawing methanesulfonyl group permanently neutralizes this nucleophilicity [4]. Furthermore, the sulfonamide moiety acts as a stable hydrogen-bond acceptor, improving the overall physicochemical profile and preventing enzymatic degradation by sterically and electronically clashing with protease active sites.
Hydroxymethyl Versatility: The -CH₂OH group at the 3-position allows for divergent synthetic pathways. It can be O-alkylated to attach fluorophores or PROTAC linkers, or oxidized to a carboxylate for direct amide bond formation [5].
Physicochemical Profiling
Understanding the physicochemical shifts induced by this building block is essential for predicting ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Table 1 compares standard natural amino acids with the oxidized derivative of (1-Methanesulfonylazetidin-3-yl)methanol.
Table 1: Physicochemical Comparison of Peptide Building Blocks
Compound
MW ( g/mol )
LogP (Predicted)
H-Bond Donors
H-Bond Acceptors
Rotatable Bonds
L-Proline
115.13
-1.5
2
2
1
-Alanine
89.09
-1.1
2
2
2
(1-Ms-azetidin-3-yl)methanol
165.21
-1.1
1
4
2
1-Ms-azetidine-3-carboxylic acid
179.19
-0.8
1
5
2
Data extrapolated from standard cheminformatics predictive models based on the core scaffold [1].
Visualizing the Synthetic and Biological Pathways
Caption: Workflow for converting (1-Methanesulfonylazetidin-3-yl)methanol into a peptide building block.
Caption: Mechanism of protease resistance induced by the methanesulfonyl azetidine moiety.
Experimental Protocols (Self-Validating Systems)
The following protocols are designed to be self-validating. The choice of reagents is deliberately tailored to the sensitivities of the highly strained azetidine ring.
Protocol 1: Mild Oxidation to 1-Methanesulfonylazetidine-3-carboxylic acid
Objective: Convert the hydroxymethyl group to a carboxylic acid without triggering ring-opening or degradation of the azetidine core. We utilize TEMPO/BAIB (Bis(acetoxy)iodobenzene) because harsh oxidants (like Jones reagent) can cleave strained rings in the presence of strong acids.
TEMPO (2,2,6,6-Tetramethylpiperidine 1-oxyl) (0.2 eq, 2 mmol)
BAIB (2.2 eq, 22 mmol)
Acetonitrile/Water (1:1 v/v, 50 mL)
Step-by-Step Procedure:
Dissolution: Dissolve (1-Methanesulfonylazetidin-3-yl)methanol in the Acetonitrile/Water mixture. Causality: The biphasic-like polarity ensures solubility of both the organic substrate and the water-soluble BAIB byproducts.
Catalyst Addition: Add TEMPO to the stirring solution at room temperature. The solution will turn slightly orange/red.
Oxidant Addition: Add BAIB portion-wise over 15 minutes. Validation Check: Monitor the reaction via TLC (DCM:MeOH 9:1). The primary alcohol spot should disappear within 2-4 hours, replaced by a baseline spot (the carboxylic acid).
Quenching: Once complete, quench the reaction with saturated aqueous Na₂S₂O₃ (20 mL) to destroy excess oxidant.
Extraction: Acidify the aqueous layer to pH ~3 using 1M HCl, then extract with Ethyl Acetate (3 x 30 mL).
Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting white solid is 1-methanesulfonylazetidine-3-carboxylic acid, ready for SPPS without further purification if purity >95% by NMR.
Protocol 2: SPPS Incorporation via Amide Bond Formation
Objective: Couple the newly synthesized 1-methanesulfonylazetidine-3-carboxylic acid to the N-terminus of a resin-bound peptide.
Materials:
Resin-bound peptide with free N-terminal amine (0.1 mmol scale)
Activation: In a dry vial, dissolve the carboxylic acid and HATU in 2 mL of anhydrous DMF. Causality: HATU is strictly required here. The azetidine ring creates significant steric hindrance at the
-carbon equivalent (the 3-position), making standard carbodiimides (like DIC) inefficient.
Base Addition: Add DIPEA to the vial. Stir for 2 minutes to allow the active ester to form. Validation Check: A slight color change to pale yellow indicates the formation of the active HOAt ester.
Coupling: Transfer the activated mixture to the SPPS reaction vessel containing the swollen resin.
Agitation: Agitate at room temperature for 2 hours.
Validation (Kaiser Test): Wash the resin with DMF (3x) and DCM (3x). Perform a Kaiser test. A negative result (yellow beads) confirms complete coupling. If positive (blue beads), repeat the coupling step.
Cleavage: Proceed with standard TFA-based cleavage (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O). The methanesulfonyl group is highly stable to strong acids and will remain intact during global deprotection [4].
References
PubChemLite. "(1-methanesulfonylazetidin-3-yl)methanol (C5H11NO3S)". Université du Luxembourg. Available at:[Link]
MDPI. "Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition". Amino Acids. Available at:[Link]
Semantic Scholar. "An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids". Semantic Scholar Corpus. Available at:[Link]
Method
Application Note: Click Chemistry Applications of Azetidine-3-Methanol Derivatives in Drug Discovery and Bioconjugation
Introduction: The Strategic Value of Azetidines In modern medicinal chemistry, there is a paradigm shift away from flat, sp2-hybridized aromatic rings toward sp3-rich, three-dimensional scaffolds. The azetidine ring—a fo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of Azetidines
In modern medicinal chemistry, there is a paradigm shift away from flat, sp2-hybridized aromatic rings toward sp3-rich, three-dimensional scaffolds. The azetidine ring—a four-membered nitrogen heterocycle—has emerged as a highly valuable structural motif[1]. Specifically, azetidine-3-methanol and its derivatives offer a unique combination of small size, polarity, and conformational rigidity.
When incorporated into drug scaffolds or bioconjugates, azetidines significantly improve physicochemical properties by lowering lipophilicity (cLogP), enhancing aqueous solubility, and increasing metabolic stability against oxidative degradation compared to larger rings or acyclic amines[2]. Furthermore, the dual functional handles of azetidine-3-methanol (the secondary amine and the primary hydroxyl group) make it an ideal, orthogonal building block for modular synthesis, particularly via Click Chemistry [3].
Mechanistic Insights: Click Chemistry and Linkerology
Click chemistry, most notably the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), is the gold standard for bioorthogonal conjugation due to its near-quantitative yields, extreme functional group tolerance, and regioselectivity for the 1,4-disubstituted triazole[].
By converting the hydroxyl group of azetidine-3-methanol into an azide (or alkyne), researchers can generate "click-ready" building blocks. This strategy is currently revolutionizing two major fields:
PROTAC (Proteolysis Targeting Chimera) Linkerology: PROTACs require a linker to connect a target-binding warhead to an E3 ligase anchor. The linker's length and rigidity dictate the stability of the ternary complex formed between the target protein, the PROTAC, and the E3 ligase[5]. Flexible PEG linkers often suffer from a high entropic penalty upon binding. Substituting PEG chains with rigid azetidine-triazole motifs restricts the conformational space, thereby reducing this entropic penalty and often enhancing degradation potency and target selectivity[6].
Bioconjugation: Derivatizing the azetidine nitrogen leaves the 3-substituent free for target engagement. This allows for the precise attachment of fluorophores, biotin tags, or targeting ligands to peptides and proteins without interfering with the backbone's biological activity[7].
Workflow for the synthesis and click-chemistry application of azetidine-3-methanol derivatives.
Quantitative Data: Linker Property Comparison
To understand the causality behind choosing an azetidine derivative over a standard linker, we must examine the physicochemical impact. The table below summarizes the structural advantages of replacing a flexible PEG3 linker with a rigidified Azetidine-Triazole linker in a hypothetical PROTAC system.
Property
Flexible PEG Linker (PEG3)
Rigid Azetidine-Triazole Linker
Mechanistic Impact on Drug Design
Conformational Rigidity
Low (Highly flexible)
High (Restricted sp3 core)
Reduces entropic penalty during ternary complex formation, stabilizing protein-protein interactions[6].
Metabolic Stability
Moderate (Prone to oxidative cleavage)
High (Sterically hindered)
Increases in vivo half-life and overall pharmacokinetic exposure[3].
Topological Polar Surface Area
~38 Ų
~45 Ų
Maintains aqueous solubility while restricting passive permeability slightly.
Lipophilicity (cLogP)
Negative/Low
Low
Prevents non-specific hydrophobic trapping and aggregation[2].
Synthesis Modularity
High (Standard amide coupling)
High (via CuAAC Click Chemistry)
Enables rapid, convergent library generation for high-throughput screening[].
Experimental Protocols
The following protocols provide a self-validating system for generating and utilizing azetidine-based click reagents.
Protocol 1: Synthesis of 1-Boc-3-(azidomethyl)azetidine
Objective: Convert 1-Boc-azetidine-3-methanol into a click-ready azide building block.
Causality & Expert Insight: Direct nucleophilic substitution of a primary alcohol is inefficient due to the poor leaving group ability of the hydroxyl anion. We must first activate the alcohol via mesylation. Alternatively, Mitsunobu conditions (DEAD/PPh3) allow for a one-pot conversion but require strictly anhydrous conditions to prevent the hydrolysis of the DEAD reagent[8]. The two-step mesylation/azidation approach described below is highly robust and scalable.
Step-by-Step Methodology:
Activation (Mesylation):
Dissolve 1-Boc-azetidine-3-methanol (1.0 eq) in anhydrous Dichloromethane (DCM).
Add Triethylamine (TEA, 1.5 eq). Reasoning: TEA acts as an acid scavenger to neutralize the HCl byproduct, preventing the deprotection of the acid-sensitive Boc group.
Cool the mixture to 0 °C using an ice bath. Dropwise add Methanesulfonyl chloride (MsCl, 1.2 eq). Reasoning: The 0 °C environment controls the exothermic reaction and prevents unwanted side reactions.
Stir for 2 hours. Wash with saturated NaHCO3, dry over Na2SO4, and concentrate in vacuo to yield the mesylate intermediate.
Azide Displacement:
Dissolve the crude mesylate in anhydrous Dimethylformamide (DMF).
Add Sodium Azide (NaN3, 2.0 eq). Reasoning: DMF is a polar aprotic solvent that strongly solvates the Na+ cation, leaving the azide anion naked and highly nucleophilic for the SN2 displacement.
Heat the reaction to 80 °C for 12 hours.
Workup & Validation:
Quench with water and extract with Ethyl Acetate (EtOAc).
Self-Validation Check: Analyze the product via IR spectroscopy. The successful formation of the product is confirmed by the appearance of a strong, sharp azide stretch at ~2100 cm⁻¹ , and the disappearance of the broad O-H stretch at ~3300 cm⁻¹.
Protocol 2: CuAAC Assembly of a PROTAC Linker
Objective: Conjugate the 1-Boc-3-(azidomethyl)azetidine to an alkyne-functionalized E3 ligase anchor.
Causality & Expert Insight: Cu(I) is the active catalytic species in CuAAC. However, Cu(I) is thermodynamically unstable in aqueous environments and easily oxidizes to Cu(II) or disproportionates. We utilize THPTA as a stabilizing ligand to protect Cu(I) from oxidation and prevent the generation of reactive oxygen species (ROS) that could degrade sensitive functional groups[9].
Step-by-Step Methodology:
Reaction Setup:
In a reaction vial, combine the Azetidine-azide (1.0 eq) and the Alkyne-functionalized anchor (1.0 eq) in a 1:1 mixture of tert-Butanol and Water. Reasoning: This specific co-solvent system ensures the solubility of both the hydrophobic organic small molecules and the aqueous inorganic salts.
Catalyst Preparation:
In a separate vial, pre-mix CuSO4·5H2O (0.1 eq) and THPTA ligand (0.5 eq) in water. Reasoning: Pre-complexing the Cu(II) with THPTA prevents the precipitation of copper salts upon reduction.
Initiation:
Add the Cu/THPTA complex to the main reaction vial.
Add a freshly prepared solution of Sodium Ascorbate (0.5 eq). Reasoning: Sodium ascorbate acts as a mild reducing agent, reducing Cu(II) to the catalytically active Cu(I) species in situ.
Monitoring & Validation:
Stir at room temperature for 2–4 hours.
Self-Validation Check: Monitor the reaction via LC-MS. The CuAAC reaction is highly regioselective for the 1,4-disubstituted triazole[]. The reaction is complete when the mass of the starting azide is fully consumed and the exact mass of the triazole conjugate [M+H]+ is observed.
Structural topology of a PROTAC ternary complex utilizing a rigid azetidine-triazole linker.
References
[1] Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. National Institutes of Health (NIH). 1
[9] Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation. National Institutes of Health (NIH). 9
[7] Bioconjugation – using Selective Chemistry to Enhance the Properties of Proteins and Peptides as Therapeutics and Carriers. ResearchGate. 7
[2] Ring Systems in Medicinal Chemistry: A Cheminformatics Analysis of Ring Popularity in Drug Discovery Over Time. ChemRxiv. 2
[3] Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. 3
[] Overview of PROTAC Linkers: Types and Design. BOC Sciences.
[5] Current strategies for the design of PROTAC linkers: a critical review. National Institutes of Health (NIH). 5
[6] What Is a PROTAC Linker and Its Role in Modern Drug Discovery. AiFChem. 6
Application Note: Strategic Synthesis of (1-Methanesulfonylazetidin-3-yl)methyl methanesulfonate
Executive Summary This Application Note details the optimized protocol for the mesylation of (1-methanesulfonylazetidin-3-yl)methanol . Azetidine rings are increasingly utilized in medicinal chemistry as rigid, metabolic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This Application Note details the optimized protocol for the mesylation of (1-methanesulfonylazetidin-3-yl)methanol . Azetidine rings are increasingly utilized in medicinal chemistry as rigid, metabolic-resistant bioisosteres for gem-dimethyl or carbonyl groups. However, the strain inherent in the four-membered ring (approx. 26 kcal/mol) requires careful handling during activation steps to prevent ring-opening or polymerization.
This guide provides a robust, scalable method to convert the primary alcohol to the mesylate ester (methanesulfonate), a versatile electrophile for subsequent
displacements. We emphasize chemoselectivity, thermal management, and impurity control.
Reaction Logic & Mechanism
The transformation utilizes methanesulfonyl chloride (MsCl) in the presence of a tertiary amine base.[1][2] The reaction proceeds via a nucleophilic attack of the alcohol oxygen onto the sulfonyl sulfur of MsCl, followed by the elimination of chloride.
Key Mechanistic Considerations:
Chemoselectivity: The N-methanesulfonyl group (sulfonamide) on the azetidine renders the ring nitrogen non-nucleophilic, preventing self-polymerization.
Thermal Instability: Mesylates are thermally labile. The reaction must be temperature-controlled to prevent elimination to the alkene (exocyclic double bond formation) or ring fragmentation.
Base Selection: Triethylamine (
) is preferred over pyridine for easier removal during aqueous workup.
Pathway Visualization
The following diagram illustrates the reaction flow and critical control points.
Figure 1: Reaction pathway for the mesylation of azetidinyl methanol, highlighting reagents and thermal risks.
Detailed Experimental Protocol
Materials & Reagents
Reagent
Equiv.
Role
Critical Attribute
(1-Ms-azetidin-3-yl)methanol
1.0
Substrate
Dry, purity >97%
Methanesulfonyl chloride (MsCl)
1.2 - 1.3
Reagent
Distilled or high purity; Clear liquid
Triethylamine ()
1.5 - 2.0
Base
Dry; scavenges HCl
Dichloromethane (DCM)
10-15 Vol
Solvent
Anhydrous; Stabilized with amylene
1M HCl / Citric Acid
N/A
Workup
Removal of amine base
Step-by-Step Methodology
Step 1: Preparation (Solvation)
Charge a flame-dried Round Bottom Flask (RBF) with (1-methanesulfonylazetidin-3-yl)methanol (1.0 eq) under an inert atmosphere (
or Ar).
Add anhydrous DCM (10 volumes relative to mass, e.g., 10 mL per 1 g).
Add Triethylamine (1.5 eq) via syringe.
Expert Insight: Adding the base before cooling ensures homogeneity. The alcohol proton is not acidic enough to be deprotonated by
at equilibrium, so no reaction occurs yet.
Step 2: Activation (The Critical Step)
Cool the reaction mixture to 0°C using an ice/water bath. Allow 15 minutes for equilibration.
Add MsCl (1.2 eq) dropwise via a pressure-equalizing addition funnel or syringe pump over 20–30 minutes.
Expert Insight: The reaction is exothermic.[3] Rapid addition generates local hot spots which favor the formation of the alkyl chloride impurity (via
attack of on the forming mesylate). Maintain internal temperature < 5°C.
. Purpose: Neutralizes any residual acid (protects acid-sensitive azetidine).
Wash 3: Brine (saturated NaCl). Purpose: Removes water from the organic phase.[1]
Dry organic layer over anhydrous
, filter, and concentrate in vacuo at < 35°C .
Warning: Do not heat the water bath above 40°C. Mesylates can decompose thermally.
Purification & Stability Strategy
Mesylates are reactive electrophiles. Purification on silica gel can be risky because the silanol groups (
) are slightly acidic and can catalyze hydrolysis or elimination.
Purification Decision Tree
Figure 2: Decision logic for the purification of labile mesylate esters.
Recommended Purification Method
Precipitation/Trituration: If the product is a solid, triturating with cold diethyl ether or hexanes is often sufficient to remove trace MsCl and organic impurities.
Chromatography (Only if necessary): Use silica gel pre-treated with 1%
in the eluent to neutralize acidity. Elute rapidly with EtOAc/Hexanes.
Analytical Data & QC Specifications
A successful synthesis should meet these criteria:
Test
Expected Result
Failure Mode Indicator
1H NMR
Shift of -O protons from 3.6-3.8 (alcohol) to 4.2-4.4 (mesylate). Appearance of singlet at 3.0-3.1 ().
Peaks at 3.6 remain (incomplete). Extra triplets (alkyl chloride).
LC-MS
or consistent with MW.
Mass corresponding to indicates chloride substitution.
Appearance
White solid or colorless oil.
Yellow/Brown oil suggests decomposition.
Safety & Toxicology (GTI Alert)
Genotoxic Impurity (GTI): Mesylates are alkylating agents and are considered potential genotoxic impurities (PGIs) in pharmaceutical development.
Handling: Double-glove (Nitrile). Work in a fume hood.
Decontamination: Spills should be treated with dilute ammonia or NaOH to hydrolyze the ester before disposal.
MsCl: Highly corrosive and lachrymatory. Causes severe burns.
References
General Mesylation Protocol
Alcohol to Mesylate using MsCl, base.[5][6] Organic Synthesis (OrgSyn).[1]
Azetidine Chemistry & Stability
Dunetz, J. R., et al.
Sulfonate Ester Properties
Tosylates And Mesylates.[5][6] Master Organic Chemistry.
Application Note: High-Precision Functionalization of Azetidinyl Methanol Scaffolds
Abstract Azetidines are increasingly utilized in medicinal chemistry as rigid, low-molecular-weight scaffolds that improve physicochemical properties (solubility, metabolic stability) compared to their pyrrolidine or pip...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Azetidines are increasingly utilized in medicinal chemistry as rigid, low-molecular-weight scaffolds that improve physicochemical properties (solubility, metabolic stability) compared to their pyrrolidine or piperidine counterparts.[1] However, the functionalization of azetidinyl methanol derivatives presents a unique synthetic challenge: the high ring strain (~26 kcal/mol) and the proximity of the nucleophilic nitrogen atom create a kinetic competition between the desired exocyclic nucleophilic substitution (
) and thermodynamic ring expansion/fragmentation. This guide provides validated protocols and mechanistic insights to navigate this "stability-reactivity" conflict, ensuring high-fidelity functionalization of both azetidin-2-yl and azetidin-3-yl methanol systems.
Part 1: Mechanistic Considerations & The "Azetidinium Trap"
The primary failure mode in substituting the hydroxyl group of azetidinyl methanol is ring expansion . This is particularly prevalent in azetidin-2-ylmethanol derivatives.
The Mechanism of Failure
When the hydroxyl group is activated (e.g., protonated, mesylated, or phosphonium-complexed), the nitrogen lone pair can participate in an intramolecular attack (neighboring group participation).
N-Alkyl/H Substrates: If the nitrogen is basic (alkyl or proton), it attacks the activated methylene carbon.
Azetidinium Formation: This forms a bicyclic [1.1.0] azetidinium intermediate.
Nucleophilic Opening: The external nucleophile then attacks the less hindered carbon, often leading to a pyrrolidine (ring expansion) rather than the functionalized azetidine.
The Solution: Electronic Deactivation
To enforce the desired intermolecular
pathway, the nitrogen lone pair must be electronically deactivated using strong Electron-Withdrawing Groups (EWGs).
Recommended: Boc (tert-butoxycarbonyl), Cbz (benzyloxycarbonyl), or Tosyl.
Avoid: Benzyl (Bn), Alkyl, or free amines during the substitution step.
Visualization: Reaction Landscape
The following diagram illustrates the divergence between the desired substitution and the unwanted rearrangement.
Figure 1: Mechanistic divergence in azetidinyl methanol substitution. N-protection strategy dictates the survival of the 4-membered ring.
Part 2: Strategic Reagent Selection
Select the appropriate protocol based on the target bond and substrate stability.
Target Bond
Reagent Class
Preferred Protocol
Critical Constraint
C–F
Deoxyfluorinating Agents
Protocol A (DAST/Deoxo-Fluor)
Strict temp control (<0°C); Glass etching hazard.
C–O / C–N / C–S
Redox Coupling
Protocol B (Mitsunobu)
Order of addition affects yield; difficult for tertiary alcohols.
C–Nu (General)
Activation/Displacement
Protocol C (Mesylation)
Two-step process; requires isolation of unstable mesylate.
Part 3: Experimental Protocols
Protocol A: Deoxyfluorination (OH
F)
Target: Synthesis of fluoromethyl azetidines.
Safety Warning: DAST (Diethylaminosulfur trifluoride) can decompose explosively at elevated temperatures (>50°C). Deoxo-Fluor is thermally more stable but still requires caution.
Reagents:
Substrate:
-Boc-azetidin-3-ylmethanol (1.0 equiv)
Reagent: DAST (1.2 – 1.5 equiv)
Solvent: Anhydrous DCM (Dichloromethane)
Quench: Saturated aqueous
Step-by-Step:
Setup: Flame-dry a round-bottom flask under
atmosphere. Add the azetidine substrate and dissolve in anhydrous DCM (0.1 M concentration).
Cooling: Cool the solution to -78°C (dry ice/acetone bath). Note: Do not start at 0°C; the exotherm can trigger ring opening.
Addition: Add DAST dropwise via syringe over 10 minutes. The solution may turn slightly yellow.[2]
Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to room temperature over 2–4 hours. Monitor by TLC (stain with
as fluorides are not UV active).
Quench (Critical): Cool back to 0°C. Dilute with DCM. Pour the reaction mixture slowly into a beaker containing saturated
with vigorous stirring. Caution: Vigorous evolution.
Workup: Separate phases. Extract aqueous layer with DCM (2x). Dry combined organics over ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
NMR: Look for a triplet of doublets (coupling to the protons). Shift typically to ppm.
Protocol B: Mitsunobu Reaction (OH
O/N/S)
Target: Inversion of stereochemistry or installation of complex nucleophiles.
Reagents:
Substrate:
-Cbz-azetidin-2-ylmethanol (1.0 equiv)
Nucleophile: Phenol, Phthalimide, or Thioacetic acid (1.2 equiv)
Phosphine:
(1.5 equiv)
Azodicarboxylate: DIAD or DEAD (1.5 equiv)
Solvent: Anhydrous THF or Toluene
Step-by-Step:
Pre-complexation (Betaine Method): To minimize side reactions with the strained ring, pre-form the betaine intermediate. Dissolve
in THF at 0°C. Add DIAD dropwise. Stir for 15 mins until a pale yellow precipitate/slurry forms.
Addition: Add the acidic nucleophile (e.g., 4-nitrophenol) to the slurry. Stir for 5 mins.
Substrate Addition: Add the azetidinyl methanol (dissolved in minimal THF) dropwise to the mixture at 0°C.
Reaction: Remove ice bath and stir at RT for 12–16 hours.
Workup: Concentrate under reduced pressure. Triturate the residue with ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
/Hexane (1:1) to precipitate triphenylphosphine oxide (). Filter and concentrate the filtrate.
Purification: Flash chromatography. Note: DIAD byproducts can be difficult to separate; consider using polymer-bound
for easier cleanup.
Protocol C: Activation & Displacement (OH
OMs
Nu)
Target: Robust substitution for nucleophiles incompatible with Mitsunobu conditions.
Step 1: Mesylation
Dissolve
-Boc-azetidinyl methanol (1.0 equiv) and (2.0 equiv) in DCM at 0°C.
Improving yield of (1-Methanesulfonylazetidin-3-yl)methanol synthesis
Welcome to the Technical Support Center for advanced organic synthesis. This guide is engineered for researchers and drug development professionals optimizing the synthesis of (1-Methanesulfonylazetidin-3-yl)methanol , a...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for advanced organic synthesis. This guide is engineered for researchers and drug development professionals optimizing the synthesis of (1-Methanesulfonylazetidin-3-yl)methanol , a critical building block frequently utilized in the development of small molecule targeted protein degraders (PROTACs)[1].
The primary synthetic challenge in this workflow is chemoselectivity : successfully mesylating the secondary amine of the azetidine ring while leaving the primary alcohol intact.
Reaction Pathway & Selectivity Dynamics
Reaction pathway for the mesylation of azetidin-3-ylmethanol highlighting selectivity factors.
Troubleshooting FAQs: Causality & Diagnostics
Q1: My yield of the target N-mesylate is low, and TLC shows a highly non-polar byproduct. What is happening?The Causality: You are observing the formation of the N,O-bis-mesylate. While secondary amines are intrinsically more nucleophilic than primary alcohols, the margin of selectivity is narrow. Once the sulfonamide forms, any localized excess of methanesulfonyl chloride (MsCl) in the reactor will rapidly attack the primary alcohol.
The Fix: You must maintain strict stoichiometric control (1.00 to 1.02 equivalents of MsCl). Ensure dropwise addition via a syringe pump at 0 °C to prevent thermal spikes and localized reagent pooling.
Q2: My starting material (azetidin-3-ylmethanol hydrochloride) forms a clumpy suspension in Dichloromethane (DCM). Does this impact the reaction?The Causality: Yes, drastically. The hydrochloride salt is highly polar and poorly soluble in DCM. If MsCl is added to this heterogeneous mixture, the base (DIPEA) deprotonates the salt unevenly at the solid-liquid interface. The small fraction of dissolved free base will react with the bulk MsCl, leading to a massive localized excess of MsCl relative to the available amine, driving bis-mesylation.
The Fix: Allow the starting material to stir with DIPEA for at least 30 minutes at room temperature before cooling and adding MsCl. The mixture must transition to a uniform, fine suspension or clear solution to ensure predictable kinetics.
Q3: I cannot suppress O-mesylation on larger scales where mixing is imperfect. Is there a chemical workaround?The Causality: As reactor volume increases, mixing efficiency decreases, making stoichiometric control nearly impossible. While specialized ligands like 9-BBN can be used for selective mono-N-alkylation of 1,3-amino alcohols[2], they are inefficient for simple mesylations.
The Fix: Implement a Transient Protection Strategy using Trimethylsilyl chloride (TMSCl)[3]. By temporarily masking the hydroxyl group as a silyl ether in situ, you physically block O-mesylation. The TMS group is then cleaved seamlessly during an acidic aqueous workup.
Quantitative Data: Methodology Comparison
To guide your experimental design, the following table summarizes the quantitative performance of the two primary synthetic strategies.
Parameter
Method A: Direct Mesylation
Method B: Transient TMS Protection
MsCl Equivalents
1.00 - 1.02 eq
1.10 - 1.20 eq
N-Selectivity Yield
65% - 75%
> 90%
Bis-mesylate Formation
10% - 20%
< 2%
Reaction Time
1.5 Hours
3.0 Hours
Ideal Scale
< 5 grams (Discovery scale)
> 5 grams (Process scale)
Transient Protection Workflow
Step-by-step workflow for the transient TMS protection strategy to ensure N-selectivity.
Step-by-Step Experimental Protocols
Method A: Direct Chemoselective Mesylation (For < 5g Scale)
This method relies on kinetic control and the inherent nucleophilicity difference between the N and O atoms.
Free Base Liberation: Charge a dry, argon-purged flask with azetidin-3-ylmethanol hydrochloride (1.0 eq) and anhydrous DCM (10 mL/mmol). Add DIPEA (2.5 eq). Stir at 20 °C for 30 minutes.
Causality: Pre-stirring ensures the insoluble HCl salt is converted to the soluble free base, preventing localized concentration gradients that cause over-reaction.
Temperature Control: Cool the uniform mixture to exactly 0 °C using an ice-water bath. Allow 10 minutes for thermal equilibration.
Reagent Addition: Dissolve MsCl (1.02 eq) in 2 mL of anhydrous DCM. Add this solution dropwise via syringe pump over 30 minutes.
Causality: Diluting the MsCl and adding it slowly ensures that the MsCl is the limiting reagent at any given microsecond, forcing it to react exclusively with the highly nucleophilic amine.
Self-Validation Checkpoint (TLC): After 1 hour, spot the reaction on silica TLC (DCM:MeOH 9:1). Stain with Ninhydrin and heat.
Validation Logic: A purple spot indicates unreacted secondary amine. If the purple spot is absent, but a new, highly non-polar spot appears under UV/KMnO4, you have overshot the MsCl stoichiometry and formed the bis-mesylate. The desired product will be Ninhydrin-negative but KMnO4-positive at an intermediate Rf.
Workup: Quench with saturated aqueous NaHCO3. Extract 3x with DCM. Wash the combined organics with brine, dry over Na2SO4, and concentrate under reduced pressure.
This method utilizes temporary steric shielding to guarantee absolute chemoselectivity[3].
Preparation: Suspend azetidin-3-ylmethanol hydrochloride (1.0 eq) in anhydrous DCM (10 mL/mmol). Add DIPEA (3.5 eq) and cool to 0 °C.
O-Silylation: Add TMSCl (1.05 eq) dropwise. Stir for 30 minutes at 0 °C.
Causality: TMSCl reacts rapidly with the primary alcohol to form a bulky silyl ether. While some N-silylation may occur in equilibrium, the N-Si bond is highly labile and easily displaced by sulfonyl chlorides.
N-Mesylation: Add MsCl (1.10 eq) dropwise at 0 °C. Stir for 2 hours, allowing the reaction to slowly warm to room temperature.
Self-Validation Checkpoint (pH & Cleavage): Quench the reaction by adding 1M aqueous HCl until the aqueous layer reaches pH 2-3. Stir vigorously for 15 minutes.
Validation Logic: The acidic environment serves a dual, self-validating purpose: it neutralizes excess DIPEA to halt any rogue side-reactions, and it rapidly hydrolyzes the transient O-TMS ether back to the primary alcohol. If you skip this step, your mass spectrometry will show a [M+H]+ peak +72 Da higher than expected.
Isolation: Adjust the pH of the aqueous layer to 8 using solid NaHCO3. Extract 4x with Ethyl Acetate (the product is highly polar; EtOAc is superior to DCM here). Dry over Na2SO4 and concentrate to yield the highly pure target compound.
References[1] Compounds that mediate protein degradation and methods of use thereof. Google Patents (US20240317706A1). Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGej3_YwrpUwaSppOf8h1f5zRzuUsGAbXud31qidAFNOh7M2ILCQXy0WprfYKrYQleysUVCRWNl3XWYlrUURl8onqs0Tz5t8fl8X0mwbylg2zhRy8CuGMIf6SYVqNZtzP_g9DP-1UkYgceN1DAfot0=[3] Activating Agents And Protecting Groups. VDOC.PUB. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFfBPlkFlyrNkBqnIwbfvOGi8Hotx79bDGi8QYRFQn7u8TvaWHQP-ku1wTVcQYBugykzm5Uphe28VtIrPto7i_zi_IEmB6AKR8D-Bw3w4TprfUWXYb0Zm_GzTSS6OiLw2a2r4Jk5gq1BrA3Me0Y-V76qv8bCfBO3c-IUQdCFClk4HKoKwUopeOveQ==[2] Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. Organic Chemistry Portal. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEc2uZf_JY8VWbm9mrVOA0eE2m7PYOHSOUD7hLdFCVtOZXi0yRPxSMVI_0GLXT4QTpzVB2dqPven-riUbVWUFWZ6fVOEPO_3CQrJrHIGoyP5Mg1zw1fIHCtXIKe8BbpDb3riQf9u9B39E23-OtJWfKlibZw6T_sNmf9
Technical Support Center: Azetidine Stability & Handling Guide
Topic: Stability of Azetidine Ring Under Acidic Conditions Audience: Researchers, Scientists, and Drug Development Professionals Welcome to the Azetidine Technical Support Center. This guide addresses the critical stabil...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Stability of Azetidine Ring Under Acidic Conditions
Audience: Researchers, Scientists, and Drug Development Professionals
Welcome to the Azetidine Technical Support Center. This guide addresses the critical stability challenges associated with the azetidine ring system, particularly under acidic conditions common in organic synthesis (e.g., deprotection, workups).
The azetidine ring possesses significant ring strain (~25.4 kcal/mol), creating a "stability paradox": it is kinetically stable enough to exist in many drug candidates but thermodynamically primed for catastrophic ring-opening or polymerization upon protonation.
Module 1: Mechanisms of Instability
Diagnosis & Root Cause Analysis
Q: Why does my azetidine decompose instantly upon addition of acid?
A: The decomposition is likely driven by acid-catalyzed nucleophilic ring opening (ANRO) .
Under acidic conditions, the azetidine nitrogen is protonated (
for parent azetidine), forming a highly electrophilic azetidinium ion. This activated species is susceptible to attack by even weak nucleophiles (Cl⁻, trifluoroacetate, water, or intramolecular heteroatoms) at the -carbon (C2 or C4), leading to ring cleavage.
Key Risk Factors:
Nucleophilic Solvents: Alcohols (MeOH, EtOH) can act as nucleophiles, opening the ring to form alkoxy-amines.
Intramolecular Traps: If your molecule has a pendant nucleophile (e.g., amide, ester, alcohol) 3-4 bonds away, acid will catalyze a rapid intramolecular cyclization-cleavage event (e.g., azetidine
lactone/lactam rearrangement).
Strong Acids w/ Nucleophilic Counterions: HCl is riskier than TFA because Cl⁻ is a better nucleophile than
.
Q: My LCMS shows a polymer or oligomer mass distribution. What happened?
A: You have triggered Cationic Ring-Opening Polymerization (CROP) .
If the concentration of the azetidine is high (>0.1 M) and the acid source is limited (catalytic) or the counterion is non-nucleophilic, the unprotonated azetidine monomer acts as the nucleophile, attacking the protonated azetidinium species. This chain reaction rapidly forms linear or branched polyamines.
Prevention:
High Dilution: Run acid steps at <0.05 M.
Full Protonation: Ensure excess acid is present immediately (dump addition rather than dropwise) to protonate all nitrogen species, preventing the "free base attacks protonated salt" propagation step.
Visualizing the Failure Modes
The following diagram illustrates the competing pathways for an N-Boc azetidine exposed to acid.
Figure 1: Acid-mediated decomposition pathways.[1][2][3][4] The Azetidinium ion is the critical bifurcation point.
Module 2: Safe Deprotection Protocols
Standard Operating Procedures (SOPs)
Q: How do I remove a Boc group without opening the azetidine ring?
A: You must minimize the lifetime of the azetidinium intermediate and suppress nucleophilic attack. Use the "Cold Scavenger" Protocol .
Protocol A: TFA/DCM (Recommended for most substrates)
This method uses low temperature to kinetically inhibit ring opening and cation scavengers to prevent
-butyl cation re-attachment or alkylation.
Preparation: Dissolve N-Boc azetidine (1.0 equiv) in DCM (0.05 M concentration).
Cooling: Cool to 0 °C (ice bath). Do not skip this.
Scavenger: Add Triisopropylsilane (TIPS) (2.0 equiv) or 1,3-dimethoxybenzene.
Acid Addition: Add TFA dropwise. Final ratio should be 4:1 DCM:TFA .
Note: High TFA concentration favors Boc removal over ring opening by solvating the ions.
Monitoring: Stir at 0 °C. Check TLC/LCMS every 15 mins.
Stop immediately upon consumption of starting material (typically 30-60 min).
Workup (Critical):
Evaporate volatiles at <30 °C .
Do not heat.
Azeotrope with toluene 3x to remove residual TFA.[5]
Store as the TFA salt if possible; free-basing can induce polymerization if concentrated.
Protocol B: HCl/Dioxane (High Risk - Use Caution)
Warning: Cl⁻ is nucleophilic. Only use this if TFA is incompatible with other functional groups.
Modification: Use 4M HCl in Dioxane diluted to 1M with Ethyl Acetate.
Temperature: Strictly 0 °C .
Time: Max 30 mins.
Q: My product disappears during workup. Where did it go?
A: It likely partitioned into the aqueous phase or polymerized.
Solubility: Small azetidines are highly polar. If you perform a basic aqueous workup (NaHCO3), the free amine may stay in the water.
Fix: Evaporate to dryness and use the crude salt, or use an ion-exchange resin (e.g., Amberlyst A-21) in methanol to neutralize.
Volatility: Simple azetidines (e.g., 3-fluoroazetidine) are volatile.
Fix: Do not use high vacuum for extended periods. Use diethyl ether HCl salts to precipitate the solid.
Module 3: Functionalization & Troubleshooting
Synthetic Strategy
Q: Can I perform reductive amination on an azetidine?
A: Yes, but avoid "pre-activation" with acid.
Issue: Mixing azetidine + ketone + acid (acetic/formic) and waiting can open the ring.
Solution: Use sodium triacetoxyborohydride (STAB) in DCE. Add the reducing agent immediately after mixing amine and aldehyde/ketone. Keep the pH near 5-6, not lower.
Q: I need to couple an acid chloride to my azetidine. It turns black.
A: Acid chlorides generate HCl in situ.
Mechanism: The HCl protonates the unreacted azetidine, initiating polymerization or ring opening by the chloride ion.
Fix: Use a Schotten-Baumann biphasic system (DCM/Sat. NaHCO3) or ensure a large excess of base (3.0 equiv DIPEA/TEA) is present before adding the acid chloride. Add the acid chloride slowly at 0 °C.
Comparative Data: Acid Stability of Azetidine Substituents
The stability of the ring depends heavily on the substitution pattern at C3.
Medium (Benzylic stabilization of carbocation aids opening)
3-Alkoxy/Hydroxy
Low
Very Low
Critical (Oxygen lone pair assists ring opening)
Module 4: Analytical Troubleshooting
Verification of Ring Integrity
Q: How do I definitively confirm the ring is still closed?
A: NMR is the gold standard. Mass spec (LCMS) is often deceptive because the ring-opened isomer (linear amine) has the exact same mass as the cyclic product.
1H NMR Diagnostic Signals:
Intact Ring: The
-protons (H2/H4) of an azetidine salt typically appear as broad multiplets or triplets at 3.8 – 4.5 ppm in DMSO- or .
Opened Ring (Hydrolysis): If opened by water/acid to a linear amine (e.g.,
-amino alcohol), these protons shift upfield to 2.8 – 3.2 ppm (typical for linear alkyl amines).
Opened Ring (Chlorolysis): If opened by HCl to a
-chloro amine, the protons adjacent to Cl will be at 3.6 – 3.8 ppm (triplet), while the protons adjacent to N will be at 2.9 – 3.1 ppm .
Opened Ring: Significant shifts depending on the nucleophile.
References
Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Med. Chem. Lett. 2021, 12, 11, 1773–1782.
[Link]
Mechanistic insight into acid-mediated decomposition via intramolecular attack.[2]
Cationic Ring-Opening Polymerization of Azetidine. Macromolecules 2017, 50, 23, 9151–9161.
[Link]
Detailed kinetics and conditions leading to polymerization.
Lewis Acid-Mediated Regioselective Ring-Opening of Azetidines. J. Org. Chem. 2013, 78, 12, 6303–6308.
[Link]
Explains the nucleophilic vulnerability of the ring under Lewis acid activation.
Practical Guide to Boc Deprotection. Chem. Rev. 2009, 109, 6, 2551–2651.
[Link]
General reference for protecting group removal strategies.
Technical Support Center: Troubleshooting the Sulfonylation of 3-Hydroxymethylazetidine
Welcome to the technical support guide for the sulfonylation of 3-hydroxymethylazetidine. This resource is designed for researchers, medicinal chemists, and process development professionals who are incorporating this va...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the sulfonylation of 3-hydroxymethylazetidine. This resource is designed for researchers, medicinal chemists, and process development professionals who are incorporating this valuable building block into their synthetic programs. The strained four-membered ring of azetidine presents unique challenges and opportunities.[1][2] This guide provides in-depth, field-proven insights to help you navigate the complexities of this transformation, ensuring successful and reproducible outcomes.
Introduction: The Chemical Landscape
The sulfonylation of 3-hydroxymethylazetidine is a critical transformation that converts the primary alcohol into a sulfonate ester (e.g., mesylate, tosylate, or nosylate). This conversion is synthetically powerful because it transforms a poor leaving group (hydroxyl) into an excellent one, facilitating subsequent nucleophilic substitution reactions.[3][4] However, the inherent reactivity of the azetidine ring—specifically the nucleophilicity of the ring nitrogen—creates a competitive reaction pathway that can complicate the synthesis and lead to undesired byproducts.[1][5]
This guide is structured into two main sections:
Troubleshooting Guide : A problem-oriented section to diagnose and solve issues encountered during the reaction.
Frequently Asked Questions (FAQs) : A knowledge base covering best practices, reagent selection, and mechanistic considerations.
Part 1: Troubleshooting Guide
This section is designed to address the most common issues encountered during the sulfonylation of 3-hydroxymethylazetidine and its N-protected derivatives.
Q1: My reaction yield is very low, or I see no product formation. What are the primary causes?
Low or no conversion is a frequent issue that can typically be traced back to reagent quality, reaction setup, or suboptimal conditions.
Possible Cause 1: Inactive Sulfonylating Agent
Sulfonyl chlorides (e.g., MsCl, TsCl) are sensitive to moisture and can hydrolyze over time to the corresponding sulfonic acid, rendering them unreactive.[6]
Recommended Action :
Use a fresh bottle of the sulfonyl chloride or purify the reagent before use.
Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon).
Use an anhydrous solvent.
Possible Cause 2: Insufficiently Reactive Conditions
For sterically hindered substrates or less reactive sulfonylating agents, the reaction may be sluggish.
Recommended Action :
Catalysis : Add a catalytic amount (5-10 mol%) of 4-(Dimethylamino)pyridine (DMAP). DMAP is a hyper-nucleophilic catalyst that reacts with the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate, which is then readily attacked by the alcohol.[7][8][9] This can dramatically increase the reaction rate.[9]
Temperature : While the reaction is typically started at 0 °C to control exothermicity, it can be allowed to slowly warm to room temperature and stirred for several hours to drive it to completion.[3] Monitor progress carefully by TLC or LC-MS to avoid decomposition.
Reagent Choice : Consider switching to a more reactive sulfonylating agent. The general order of reactivity is: Triflic Anhydride (Tf₂O) > Methanesulfonyl Chloride (MsCl) > p-Toluenesulfonyl Chloride (TsCl).
Possible Cause 3: Starting Material is the Hydrochloride Salt
If you are using 3-hydroxymethylazetidine hydrochloride, the amine is protonated and non-nucleophilic, but the base you add will be consumed to neutralize the salt before it can participate in the sulfonylation reaction.
Recommended Action : Use an additional equivalent of base to neutralize the HCl salt. For instance, if the protocol calls for 1.5 equivalents of base, you will need 2.5 equivalents in total.
Q2: My TLC/LC-MS shows multiple products. What are the likely side reactions?
The formation of byproducts is the most common challenge in this specific reaction. Understanding these pathways is key to suppressing them.
Primary Side Reaction: N-Sulfonylation
If the azetidine nitrogen is unprotected, it is a competitive nucleophile and will react with the sulfonyl chloride to form an N-sulfonylated byproduct.[1] In many cases, amines react faster with sulfonyl chlorides than alcohols do.[10]
How to Diagnose : The N-sulfonylated product will have a different polarity from the desired O-sulfonylated product and can be identified by mass spectrometry.
Prevention Strategy :
Protect the Nitrogen : The most robust solution is to protect the azetidine nitrogen before sulfonylation. The tert-butoxycarbonyl (Boc) group is most common and is stable to typical sulfonylation conditions.[1][11]
Optimize Reaction Conditions : At low temperatures (e.g., -20 °C to 0 °C), the kinetic O-sulfonylation is often favored. Slower addition of the sulfonyl chloride can also improve selectivity.
Secondary Side Reaction: Oligomerization/Polymerization
The strained azetidine ring can be susceptible to ring-opening and subsequent polymerization, especially under harsh conditions or if the desired product is unstable.[1][12] This often appears as an insoluble baseline material on TLC or as a high-molecular-weight smear in LC-MS.
How to Diagnose : Formation of an insoluble white solid or "gunk" in the reaction flask.
Prevention Strategy :
Maintain Low Temperature : Do not allow the reaction temperature to rise excessively.
Use Controlled Stoichiometry : Avoid a large excess of the sulfonylating agent.
Dilution : Running the reaction at a lower concentration can disfavor intermolecular side reactions.[1]
Logical Flowchart for Troubleshooting Byproducts
Caption: A troubleshooting workflow for identifying and mitigating common side reactions.
Q3: The reaction worked, but I'm losing my product during workup or purification. Why?
Product loss during isolation is often due to instability or solubility issues.
Possible Cause 1: Hydrolytic Instability
Sulfonate esters can be hydrolyzed back to the alcohol under strongly acidic or basic conditions, especially with heating.[12]
Recommended Action :
Use a mild aqueous workup, such as quenching with a saturated solution of ammonium chloride (NH₄Cl) or sodium bicarbonate (NaHCO₃).
Avoid strong acids or bases during extraction.
Keep all workup steps cold (e.g., using an ice bath).
Possible Cause 2: Product is Water-Soluble
Small, polar molecules like sulfonylated 3-hydroxymethylazetidine can have significant water solubility, leading to loss during aqueous extraction.[6]
Recommended Action :
When extracting, use a more polar organic solvent like ethyl acetate or even a mixture of dichloromethane/isopropanol.
Brine (saturated NaCl solution) washes can help "salt out" the product from the aqueous layer and reduce its solubility.
Back-extract the aqueous layers multiple times with the organic solvent to recover as much product as possible.
Possible Cause 3: Degradation on Silica Gel
The acidic nature of standard silica gel can cause degradation of sensitive products.
Recommended Action :
If you suspect degradation, neutralize the silica gel by preparing a slurry with a small amount of triethylamine (~1%) in the eluent system before packing the column.
Alternatively, use a different stationary phase, such as basic alumina.[12]
Part 2: Frequently Asked Questions (FAQs)
Q1: Which N-protecting group should I use for the azetidine?
The choice of protecting group is critical for success.
Recommended : The Boc (tert-butoxycarbonyl) group is the most widely used and recommended protecting group for this application. It is easily installed on the azetidine nitrogen and is robustly stable under the basic conditions of sulfonylation. It can be readily removed later under acidic conditions (e.g., with TFA or HCl).[1][11]
Other Options : Benzyl (Bn) or Carboxybenzyl (Cbz) groups can also be used, but their removal conditions (hydrogenolysis) may not be compatible with other functional groups in your molecule.
Q2: What is the best base to use for the sulfonylation?
The base plays a dual role: it neutralizes the HCl byproduct and facilitates the deprotonation of the alcohol.[3]
Base
Equivalents
Pros
Cons
Triethylamine (TEA)
1.5 - 2.0
Inexpensive, common lab reagent.
Can sometimes lead to minor side reactions.
DIPEA (Hünig's Base)
1.5 - 2.0
Sterically hindered and non-nucleophilic, reducing side reactions.[1]
More expensive than TEA.
Pyridine
Solvent or 2-5 eq.
Can act as both base and catalyst.
Can form a chlorinated byproduct; can be difficult to remove.[6][13]
DMAP (Catalytic)
0.05 - 0.1
Excellent catalyst for accelerating slow reactions.[7][9]
Should be used with a stoichiometric base like TEA or DIPEA.
Senior Scientist Recommendation : Start with DIPEA for its clean reaction profile. If the reaction is slow, add 10 mol% DMAP as a catalyst.
Q3: My substrate is very sensitive. Is there an alternative to using a sulfonyl chloride?
Yes. For particularly delicate substrates where standard conditions fail, the Mitsunobu reaction is a powerful alternative.[14][15]
How it Works : The Mitsunobu reaction activates the alcohol in situ using triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[15] This allows for reaction with a pronucleophile. To form a sulfonate, you can use a sulfonic acid as the pronucleophile, though this is less common. A more versatile two-step sequence involves using the Mitsunobu reaction to displace the alcohol with a nucleophile (often with inversion of stereochemistry) and then performing other chemistry.[16][17] For sulfonylation specifically, related methods using reagents like p-toluenesulfonylmethyl isocyanide (TosMIC) under Mitsunobu conditions have been developed to generate sulfinates.[18]
Advantages : The reaction is typically very mild and proceeds at low temperatures. It is also excellent for achieving stereochemical inversion at a chiral center.[14][16]
Interdependence of Reaction Parameters
The success of your reaction depends on the interplay between your substrate, reagents, and conditions.
Technical Support Center: Purification of Polar Azetidine Alcohols
Welcome to the Advanced Chromatography Support Center. Small, highly polar nitrogen heterocycles—specifically azetidine alcohols like azetidin-3-ol and its derivatives—present a unique "perfect storm" of purification cha...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Chromatography Support Center. Small, highly polar nitrogen heterocycles—specifically azetidine alcohols like azetidin-3-ol and its derivatives—present a unique "perfect storm" of purification challenges. Their low molecular weight, high water solubility (often exhibiting a negative LogP), and strong basicity (pKa ~8.5–9.0) make traditional liquid-liquid extraction and standard normal-phase chromatography highly inefficient[1].
As an Application Scientist, I have compiled this troubleshooting guide to address the specific physicochemical bottlenecks you will encounter when isolating these compounds. Our goal is to move away from trial-and-error and implement self-validating, mechanistically sound purification workflows.
Purification Strategy Decision Matrix
Before troubleshooting a failed purification, you must align your chromatographic method with the physicochemical properties of your specific azetidine derivative. The following decision tree dictates the optimal path based on polarity and basicity.
Decision tree for selecting the optimal purification strategy for azetidine alcohols.
Frequently Asked Questions & Troubleshooting
Q1: My azetidine alcohol streaks across 15 fractions on normal-phase silica, and my mass recovery is terrible. What is happening?
The Causality: Bare silica gel is highly acidic due to exposed silanol groups (Si-OH). The basic nitrogen of the azetidine ring acts as a strong hydrogen bond acceptor and can even become protonated by the silica, leading to irreversible ionic binding and severe peak tailing[2].
The Solution: You must suppress the secondary interactions.
Mobile Phase Modifiers: Add 1–5% Triethylamine (TEA) or aqueous Ammonium Hydroxide (NH₄OH) to your organic mobile phase (e.g., DCM/MeOH)[2]. The TEA competitively binds to the acidic silanols, allowing your azetidine to elute as a sharp band.
Stationary Phase Switch: If modifiers fail, switch to an amine-functionalized silica (NH2-silica) or basic alumina, which inherently lack acidic protons.
Q2: I tried Reverse-Phase (C18) to avoid silica streaking, but my compound elutes in the void volume (solvent front). How do I retain it?
The Causality: Standard C18 columns rely on hydrophobic partitioning. Small polar azetidines (especially those with unprotected hydroxyl and amine groups) are highly hydrophilic and lack the hydrophobic surface area required to interact with the C18 alkyl chains[3].
The Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC is essentially "aqueous normal-phase" chromatography. It utilizes a polar stationary phase (like bare silica, diol, or zwitterionic phases) but runs with a highly organic mobile phase (typically >80% Acetonitrile)[3],. In HILIC, water is the strong eluting solvent. The polar azetidine partitions into a semi-immobilized water layer on the stationary phase, providing excellent retention and peak shape for compounds that fail on C18.
Q3: My reaction is complete, but I lost my azetidine-3-ol in the aqueous layer during the liquid-liquid extraction (LLE) workup. How do I recover it?
The Causality: The combination of a secondary amine and a hydroxyl group on a compact 4-membered ring creates a molecule that heavily favors the aqueous phase over organic solvents like Ethyl Acetate or DCM.
The Solution: Abandon LLE and use a Strong Cation Exchange (SCX) Catch-and-Release protocol[4]. By acidifying the aqueous layer, you protonate the azetidine. When passed through an SCX cartridge, the positively charged azetidine binds ionically to the sulfonic acid groups on the resin. You can then wash away all neutral/acidic impurities and release the pure azetidine using a basic methanolic solution[4].
Quantitative Comparison of Chromatographic Modes
To prevent wasted material, consult this table to match your azetidine's calculated LogP with the correct chromatographic system.
Protocol A: SCX Catch-and-Release for Aqueous Recovery
Use this when your azetidine is trapped in an aqueous reaction mixture or workup.
Mechanistic workflow of Strong Cation Exchange (SCX) catch-and-release for basic amines.
Step-by-Step Methodology:
Preparation: Condition an SCX cartridge (e.g., 10g resin for ~1g expected yield) with 2 Column Volumes (CV) of Methanol (MeOH), followed by 2 CV of 1% Acetic Acid in Water.
Acidification: Adjust the pH of your crude aqueous mixture to pH 3–4 using 1M HCl or Acetic Acid. This ensures the azetidine nitrogen is fully protonated.
Loading: Load the aqueous mixture onto the SCX cartridge at a flow rate of 1–2 drop/sec. The protonated azetidine will bind to the resin. Discard the flow-through.
Washing: Wash the cartridge with 3 CV of MeOH. This removes all non-basic organic impurities, neutral byproducts, and salts.
Elution: Elute the target azetidine by passing 3 CV of 2M Ammonia in Methanol (NH₃/MeOH) through the cartridge. The high pH deprotonates the azetidine, breaking the ionic bond and releasing it into the eluent[4].
Isolation: Concentrate the basic methanolic eluent under reduced pressure to yield the free-base azetidine alcohol.
Protocol B: HILIC Purification of Highly Polar Azetidines
Use this when separating multiple polar azetidine analogs or removing polar impurities that co-elute on SCX.
Step-by-Step Methodology:
Column Selection: Select a Zwitterionic (Z-HILIC) or unbonded bare silica column designed for HILIC.
Mobile Phase Preparation:
Solvent A (Weak): 100% Acetonitrile.
Solvent B (Strong): 10 mM Ammonium Formate in Water (pH ~3 to maintain consistent ionization). Note: Do not use unbuffered water, as it leads to irreproducible retention times in HILIC[5].
Sample Diluent (Critical Step): Dissolve your crude azetidine in a diluent that closely matches the initial mobile phase conditions (e.g., 75% Acetonitrile / 25% Methanol). Injecting a sample dissolved in 100% water will cause the compound to crash through the column without retaining.
Equilibration: Equilibrate the column with 95% Solvent A / 5% Solvent B for at least 10 CV. HILIC requires longer equilibration times than Reverse Phase to establish the stationary water layer.
Gradient Execution: Run a shallow gradient from 95% A down to 60% A over 15 CV. The azetidine will elute as the aqueous content (the strong solvent) increases.
References
Biotage. What can I use to purify polar reaction mixtures? Available at:[Link]
National Institutes of Health (NIH). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Available at:[Link]
Waters Corporation. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available at:[Link]
National Institutes of Health (NIH). Design, synthesis, and biological evaluation of a novel series of 1,2,4-oxadiazole inhibitors of SLACK potassium channels. Available at:[Link]
Solubility enhancement of sulfonyl-azetidine intermediates
Welcome to the Technical Support & Troubleshooting Center for Sulfonyl-Azetidine Intermediates . As a Senior Application Scientist, I have designed this resource to help you navigate the physicochemical bottlenecks assoc...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support & Troubleshooting Center for Sulfonyl-Azetidine Intermediates .
As a Senior Application Scientist, I have designed this resource to help you navigate the physicochemical bottlenecks associated with these privileged scaffolds. Azetidines are highly valued in modern drug discovery for their conformational rigidity, sp3-rich character, and favorable pharmacokinetic profiles[1]. However, when functionalized with a sulfonyl group—such as the key intermediates used in the synthesis of Janus kinase (JAK) inhibitors like Baricitinib—these molecules often exhibit notoriously poor solubility in both aqueous buffers and standard organic solvents[2][3].
This guide provides the mechanistic causality behind these issues, field-proven troubleshooting workflows, and self-validating protocols to keep your research moving forward.
SECTION 1: The Mechanistic "Why" (Expertise & Causality)
Before troubleshooting, it is critical to understand why sulfonyl-azetidines precipitate or fail to dissolve during your workflows:
Strong Crystal Lattice Energy: The planar nature of the sulfonyl group combined with the rigid, strained four-membered azetidine ring allows for highly ordered, tightly packed crystal lattices. Breaking this lattice requires a solvent with a high capacity for dipole-dipole interactions.
Lack of Ionizable Centers: Unlike basic, unsubstituted azetidines, the nitrogen in a sulfonyl-azetidine is non-basic. The strongly electron-withdrawing sulfonyl group drastically lowers the pKa of the nitrogen, eliminating the possibility of simple salt formation (e.g., hydrochloride or mesylate salts) to boost aqueous solubility.
High Dipole Moment: The highly polar sulfonyl group paired with a hydrophobic carbon core creates a strong dipole moment. This makes these intermediates poorly soluble in non-polar solvents (like hexane or toluene) and poorly soluble in highly polar protic solvents (like water), restricting their optimal solubility window to polar aprotic solvents like DMSO and DMF[3].
SECTION 2: Frequently Asked Questions (FAQs)
Q1: I am trying to purify 2-(1-(ethylsulfonyl)azetidin-3-ylidene)acetonitrile (a Baricitinib intermediate), but it crashes out on my silica column. What mobile phase should I use?A1: Standard hexane/ethyl acetate gradients often lead to on-column precipitation due to the intermediate's insolubility in hexane. Switch to a Dichloromethane (DCM) / Methanol (MeOH) gradient (typically 0–5% MeOH). DCM provides the necessary polarizability to disrupt the crystal lattice, while MeOH acts as a hydrogen-bond donor to keep the intermediate solvated during elution.
Q2: My biological assay requires <1% DMSO to avoid cytotoxicity, but my sulfonyl-azetidine compound precipitates when diluted in the aqueous assay buffer. How can I keep it in solution?A2: If DMSO must be minimized, utilize biocompatible co-solvents or permeation enhancers. 3 and PEG-400 have been shown to significantly enhance the solubility of baricitinib and its intermediates without the cellular toxicity associated with high DMSO concentrations[3].
Q3: Are there structural modifications I can make early in the SAR phase to avoid this solubility cliff altogether?A3: Yes. If the sulfonyl group is not strictly required for target binding, consider bioisosteric replacement. Recent synthetic advances have demonstrated that replacing N-alkyl or N-sulfonyl moieties with 4 can maintain the sp3-character of the azetidine while modulating lipophilicity and dramatically improving aqueous stability[4].
SECTION 3: Troubleshooting Workflows & Logic
Use the following decision matrix to address solubility issues based on your immediate downstream application.
Workflow for troubleshooting sulfonyl-azetidine solubility based on application.
SECTION 4: Quantitative Data & Solvent Selection
When designing a reaction or formulation, selecting the right solvent is critical. The table below summarizes the solubility profile of typical sulfonyl-azetidine intermediates (using the Baricitinib core as a benchmark)[3].
Solvent
Classification
Solubility Range (mg/mL)
Application / Notes
Water
Polar Protic
< 0.5
Poor solubility; requires excipients or complexation.
Ethanol
Polar Protic
< 0.5
Not recommended for stock solutions or extractions.
PEG-400
Polymeric
~70 - 75
Excellent for in vivo dosing and topical formulations.
Transcutol
Ether
> 50
High capacity solubilizer; highly biocompatible for assays.
DMSO
Polar Aprotic
75 - 165
Standard for in vitro assay stock solutions and synthesis.
SECTION 5: Self-Validating Experimental Protocols
Protocol 1: Thermodynamic Solubility Screening for Bioassays
To ensure your compound remains in solution during an assay, you must measure its thermodynamic solubility, not just kinetic solubility (which can yield false positives due to supersaturation).
Step-by-Step Methodology:
Preparation: Weigh exactly 2.0 mg of the sulfonyl-azetidine intermediate into a 1.5 mL microcentrifuge tube.
Solvent Addition: Add 1.0 mL of the target vehicle (e.g., 10% Transcutol in PBS).
Equilibration: Agitate the suspension on a thermomixer at 37°C at 1000 rpm for 24 hours.
Causality: A 24-hour incubation ensures the system reaches true thermodynamic equilibrium, forcing any supersaturated compound to precipitate out.
Separation: Centrifuge the sample at 15,000 x g for 15 minutes to firmly pellet any undissolved material.
Quantification: Carefully aspirate the supernatant, dilute it appropriately in your HPLC mobile phase, and quantify via HPLC-UV against a known calibration curve prepared in 100% DMSO.
Self-Validation Check: If the pellet is completely absent after 24 hours, the solubility exceeds 2.0 mg/mL. Repeat the assay with 5.0 mg of API to find the true upper limit.
Protocol 2: Co-Solvent Crystallization for Purification
When column chromatography fails due to on-column precipitation, use anti-solvent crystallization to purify your intermediate[5].
Step-by-Step Methodology:
Dissolution: Dissolve the crude sulfonyl-azetidine in the minimum required volume of hot DMF or DMSO (approx. 60°C).
Anti-Solvent Addition: Slowly add water (the anti-solvent) dropwise while stirring vigorously until the solution becomes persistently cloudy (the cloud point).
Aging: Allow the mixture to cool slowly to room temperature over 4 hours, then transfer to an ice bath for 1 hour.
Causality: Slow cooling promotes the growth of pure, large crystals. Rapid cooling causes amorphous precipitation, which traps impurities within the solid matrix.
Filtration: Filter the crystals under vacuum and wash with cold water, followed by a small volume of cold diethyl ether to rapidly dry the solid and remove residual water.
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Azetidine Crystallization & Solid-State Optimization
Current Status: SYSTEM ACTIVE
Ticket Subject:Assigned Specialist: Senior Application Scientist, Solid-State Chemistry Division
Executive Summary: The Azetidine Challenge
Welcome to the technical support interface. You are likely here because your azetidine derivative is refusing to crystallize, persisting as a gum, oil, or amorphous foam.
Azetidines present a unique "perfect storm" for solid-state chemists:
Conformational Pucker: Unlike planar pyrroles, the azetidine ring puckers (approx.
), creating inefficient packing in the crystal lattice.
Ring Strain: With
of strain energy, these rings are chemically fragile, limiting the use of harsh thermal or acidic crystallization forcing conditions.
Basicity: The lone pair is highly accessible (
for the parent), making them prone to hygroscopicity and oiling out as hydrates.
This guide bypasses standard textbook advice to address these specific molecular liabilities.
Module 1: Troubleshooting "Oiling Out" (LLPS)
User Issue: "My compound separates as a second liquid phase (oil) upon cooling/anti-solvent addition, rather than crystallizing."
Technical Diagnosis:
You are encountering Liquid-Liquid Phase Separation (LLPS) . This occurs when the metastable zone width (MSZW) is intersected by a miscibility gap. For azetidines, this is often driven by high conformational flexibility and impurity profiles that depress the melting point (
) below the crystallization temperature ().
The "Oiling Out" Rescue Protocol
Step 1: Determine the Cause
Impurity Check: Is purity
? Azetidine oligomers (ring-opening byproducts) act as potent crystal poisons.
Solvent Check: Are you using a solvent where the "oil" is moderately soluble? (e.g., Toluene/Heptane often fails for polar azetidines; switch to IPA/Isopropyl Acetate).
Step 2: The "Seeded Cooling" Method
Do not crash cool. Follow this precise thermodynamic path:
Dissolution: Dissolve
in the minimum volume of a solvent with medium polarity (e.g., Isopropyl Acetate or TBME) at .
Equilibration: Cool to
(just above the point where oiling usually starts).
Seeding: Add
w/w seed crystals (if available) or scratch the glass surface.
Isothermal Aging: Hold at this temperature for 4–6 hours. Do not cool yet. Allow the oil droplets to interact with the seed surface.
Slow Ramp: Cool at
to .
Visualizing the Rescue Logic:
Figure 1: Decision matrix for mitigating Liquid-Liquid Phase Separation (LLPS) in azetidine derivatives.
Module 2: Salt & Co-Crystal Screening
User Issue: "The free base is a permanent gum. I cannot get a solid."
Technical Diagnosis:
Azetidine free bases often have low melting points due to weak intermolecular forces. You must increase the lattice energy by forming a salt or co-crystal. However, the ring strain limits your acid choices (avoid strong mineral acids like HCl if stability is an issue).
Recommended Counter-ions for Azetidines
Counter-ion
pKa (Acid)
Risk Profile
Best For
Fumaric Acid
3.03
Low
First Choice. Forms stable H-bond networks (e.g., Cobimetinib, Baricitinib).
Succinic Acid
4.21
Low
Good for solubility enhancement; gentle on the ring.
Oxalic Acid
1.25
High
Can trigger ring opening; use only if basicity is very low.
Tosylate (pTSA)
-2.8
Medium
Good crystallinity, but risk of genotoxic alkyl tosylate formation if alcohol solvents are used.
Tartaric Acid
2.98
Low
Excellent for chiral resolution of racemic azetidines.
Experimental Workflow: The "Double-Vial" Diffusion
For difficult oils, vapor diffusion is superior to evaporation as it controls supersaturation gently.
Inner Vial: Dissolve
Azetidine + 1 eq. Acid (e.g., Fumaric) in Methanol.
Outer Vial: Add
of anti-solvent (Ethyl Acetate or MTBE).
Seal: Cap tightly. The anti-solvent vapors will slowly diffuse into the methanol, inducing nucleation without shocking the system into an oil.
Module 3: Stability & Ring Strain Management
User Issue: "My crystals turned yellow/brown or decomposed during filtration."
Technical Diagnosis:
You likely triggered Ring-Opening Polymerization (ROP) or hydrolysis. The azetidine ring strain (
) makes the carbon adjacent to the nitrogen highly electrophilic, especially when protonated (activated azetidinium ion).
Critical Constraints:
Avoid Nucleophilic Solvents: Do not crystallize salts from nucleophilic solvents (e.g., Ethanol, Water) if the pH is
. The solvent will attack the ring, opening it to form a linear chain.
Temperature Cap: Keep crystallization temperatures
.
Drying: Vacuum dry at ambient temperature; avoid oven heating
for salts.
Stability Pathway Visualization:
Figure 2: Mechanistic pathway showing how solvent selection determines azetidine stability vs. decomposition.
Module 4: FAQ - Specific Scenarios
Q: I'm working on a Baricitinib analog. What is the "Gold Standard" solvent system?A: Based on literature for Baricitinib (which contains a complex azetidine linkage), DMSO/Water or Methanol/DCM are the most successful systems.
Protocol: Dissolve in warm DMSO, then slowly add water.[1] This often yields hydrated forms. If anhydrous forms are required, use Methanol/DCM evaporation, but monitor for solvate formation [6, 9].
Q: My salt stoichiometry is inconsistent (e.g., 1.5 eq of acid). Why?A: Azetidines often form hemi-salts (2 Drug : 1 Acid) or solvated salts. Cobimetinib, for example, forms a stable hemifumarate [2]. Ensure you characterize the solid using TGA (Thermogravimetric Analysis) to distinguish between solvent inclusion and true stoichiometry issues.
Q: Can I use ultrasound to induce nucleation?A:Proceed with caution. While ultrasound breaks up oil droplets, the energy input can locally exceed the activation energy for ring opening in azetidines. Use short bursts (<5 seconds) only if necessary.
References
Mettler Toledo. Oiling Out in Crystallization - Prevention Strategies.Link
Google Patents. WO2017004122A1 - Immediate-release tablets containing cobimetinib hemifumarate.Link
Couty, F., & Evano, G. Organic & Biomolecular Chemistry. "Recent advances in the synthesis and reactivity of azetidines: strain-driven character."[2][3] (2021).[3][4] Link
Organic Chemistry Portal. Strain-Release-Driven Homologation of Boronic Esters: Application to the Modular Synthesis of Azetidines.Link
Journal of Medicinal Chemistry. Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021).[3][4][] Link
Crystal Growth & Design. Similarity and Diversity: Cocrystallization of Baricitinib with Four C4-Dicarboxylic Acids.[6] (2022).[6][7] Link
Crystallization Systems. How to salt screen using the Crystal 16.Link
Google Patents. US20210147423A1 - Crystal form of baricitinib and preparation method thereof.Link
Google Patents. WO2020072870A1 - Co-crystal forms of baricitinib.Link
Technical Support Center: Handling the Hygroscopic Properties of Azetidine Methanols
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for azetidine methanols. This guide is designed for researchers, scientists, and drug development professionals who work with this...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for azetidine methanols. This guide is designed for researchers, scientists, and drug development professionals who work with this important class of heterocyclic compounds. Azetidine methanols are valuable building blocks in medicinal chemistry, but their utility is often complicated by a significant physicochemical challenge: hygroscopicity.[1][2]
This document provides in-depth, practical guidance in a question-and-answer format to help you anticipate, troubleshoot, and manage the issues arising from the moisture-sensitive nature of these reagents. Our goal is to ensure the integrity of your materials, the reproducibility of your experiments, and the success of your research.
Frequently Asked Questions (FAQs)
This section addresses fundamental concepts and best practices for handling azetidine methanols.
Q1: What makes azetidine methanols hygroscopic?
A: The hygroscopicity of azetidine methanols stems from their molecular structure. The presence of hydroxyl (-OH) and amine (N-H) groups allows them to form strong hydrogen bonds with water molecules in the atmosphere. The nitrogen and oxygen atoms act as hydrogen bond acceptors, while the hydrogen atoms serve as donors. This affinity for water causes the compounds to readily absorb moisture from the air, often leading to physical and chemical changes.[3] The strained four-membered ring also influences the molecule's polarity and reactivity, contributing to its interaction with polar molecules like water.[4]
Q2: What are the consequences of failing to control moisture absorption?
A: Ignoring the hygroscopic nature of azetidine methanols can have significant negative consequences throughout the development lifecycle:[1][2][5]
Inaccurate Stoichiometry: Weighing a sample that has absorbed water means you are weighing both the compound and the moisture. This leads to an overestimation of the reagent's mass, causing errors in molar calculations and incorrect reaction stoichiometry.
Physical State Alteration: Moisture uptake can cause the material to transform from a free-flowing powder into a sticky, clumpy, or caked solid.[6][7] This change complicates handling, weighing, and dissolution, and can halt manufacturing processes like powder milling and capsule filling.[3]
Chemical Degradation: Water is a reactive nucleophile and can participate in unwanted side reactions. For azetidines, this can include hydrolysis of functional groups or even promoting ring-opening decomposition pathways, especially under acidic or basic conditions.[4][7][8] This reduces the purity of the starting material and can lead to complex reaction mixtures that are difficult to purify.
Reduced Shelf-Life and Stability: The presence of water can accelerate chemical degradation, reducing the long-term stability and shelf-life of the compound.[9]
Irreproducible Results: The most critical consequence is a lack of experimental reproducibility. A reaction that works on a dry day may fail on a humid day, leading to wasted time, resources, and unreliable data.
Q3: How can I accurately determine the water content of my azetidine methanol sample?
A: Quantifying the water content is crucial for ensuring accuracy. Several standard analytical techniques are available, each with its own advantages.
Technique
Principle
Advantages
Considerations
Karl Fischer Titration (KFT)
A chemical titration specific to water. A reagent containing iodine reacts with the water in the sample.
Considered the "gold standard" for water content determination due to its high accuracy, precision, and specificity for water.[10][11] It can detect water content down to the ppm level.[12]
Requires specialized equipment. The solvent system must be chosen carefully to ensure the sample is fully soluble.
Thermogravimetric Analysis (TGA)
The sample is heated, and its mass is measured as a function of temperature. The mass loss at specific temperatures corresponds to the evaporation of volatiles.
Provides information on the total volatile content, not just water. Can indicate the temperature at which water is released.
This is a "loss on drying" (LOD) method and is not specific to water.[10][12] It will also detect residual solvents. The material could degrade at higher temperatures.
Dynamic Vapor Sorption (DVS)
The sample is exposed to varying levels of relative humidity (RH), and the change in mass is measured gravimetrically.[12]
Excellent for characterizing the hygroscopic profile of a material—i.e., how much water it absorbs at different humidity levels and the rate of uptake.[1][13]
More of a characterization tool than a routine quality control method for water content.
For routine and accurate determination, Coulometric Karl Fischer Titration is the most highly recommended method.[14]
Q4: What are the ideal long-term storage conditions for azetidine methanols?
A: Proper storage is the most effective preventative measure. The goal is to create a micro-environment that minimizes exposure to atmospheric moisture.
Primary Container: Use airtight containers made of inert material (e.g., amber glass bottles with PTFE-lined caps). Seal the cap securely after each use. For extra protection, wrap the cap/neck junction with Parafilm.[15]
Secondary Enclosure (Desiccator): Store the primary container inside a desiccator.[9][16] The desiccator should contain an active desiccant like silica gel (with a humidity indicator), anhydrous calcium sulfate (Drierite®), or molecular sieves to maintain a low-humidity environment.[3][9]
Inert Atmosphere: For highly sensitive applications or very hygroscopic derivatives, storing the material under an inert gas (e.g., nitrogen or argon) is best practice.[9][17][18] This can be achieved by back-filling the container with the inert gas before sealing.
Temperature Control: Store at the temperature recommended by the manufacturer, which is often refrigerated (2-8°C) or frozen (-20°C) to slow potential degradation.[19] However, always allow the container to warm to ambient temperature before opening to prevent condensation from forming on the cold powder.
Troubleshooting Guide
This section provides solutions to common problems encountered during experiments involving azetidine methanols.
Problem 1: My weighing results are inconsistent and seem to increase over time.
Probable Cause: The material is rapidly absorbing moisture from the laboratory atmosphere upon removal from its container. Even brief exposure on a balance pan can lead to a detectable mass increase.
Solution: Implement a Controlled Weighing Protocol. The key is to minimize the exposure time of the compound to ambient air. A glove box or glove bag provides the ideal environment.[17] If one is not available, the "fast-weigh" method should be used.
Protocol: Weighing a Hygroscopic Solid
Preparation: Ensure all necessary tools (spatulas, weigh paper/boat, receiving flask with a septum) are clean, dry, and readily accessible next to the analytical balance.
Equilibration: Remove the azetidine methanol container from its storage location (e.g., refrigerator or desiccator) and allow it to equilibrate to room temperature for at least 30-60 minutes before opening. This prevents moisture condensation.
Tare: Place the receiving flask (or weigh boat) on the balance and tare the mass.
Dispense Quickly: Briefly open the reagent bottle, quickly remove the approximate amount of solid needed using a clean, dry spatula, and transfer it to the tared container. Immediately reseal the main reagent bottle.
Record Mass: Record the mass as quickly as possible once the balance reading stabilizes. The goal is to complete the transfer and weighing in under 30 seconds.
Inert Atmosphere (Optional but Recommended): If transferring to a reaction flask, immediately cap it with a septum and purge with an inert gas like nitrogen or argon.
Caption: Workflow for weighing hygroscopic azetidine methanols.
Problem 2: My reaction yield is low/inconsistent, or I'm seeing unexpected byproducts.
Probable Cause: Absorbed water is actively interfering with the reaction chemistry. Water can act as a nucleophile, a base, or a proton source, competing with your intended reagents. It can also deactivate moisture-sensitive catalysts or reagents (e.g., organometallics, acid chlorides).
Solution: Pre-dry the Reagent and Use Anhydrous Solvents.
Protocol: Drying Azetidine Methanol Before Use
Weigh: Transfer the required amount of the hygroscopic solid into a clean, dry round-bottom flask.
Vacuum Drying: Connect the flask to a high-vacuum line (Schlenk line).
Gentle Heating: Gently heat the flask in a water or oil bath at a low temperature (e.g., 30-40°C). Caution: Do not overheat, as this can cause decomposition. The goal is to increase the vapor pressure of the water without degrading the compound.
Duration: Maintain under vacuum with gentle heating for several hours (e.g., 2-4 hours) or until a constant weight is achieved, if possible to monitor.
Cooling: Allow the flask to cool to room temperature while still under vacuum.
Inert Atmosphere: Once cool, break the vacuum by back-filling the flask with an inert gas (nitrogen or argon).
Proceed: The dried reagent is now ready for the addition of anhydrous solvents and other reagents under an inert atmosphere.
Caption: Logic for troubleshooting moisture-related reaction failures.
Problem 3: My analytical results (NMR, LC-MS) are poor or show impurities.
Probable Cause:
NMR: The presence of water can lead to a large, broad peak in ¹H NMR (often around 1.5-4.5 ppm, depending on the solvent), which can obscure signals from your compound. The exchange of labile protons (from the -OH and N-H groups) with water can also cause peak broadening.
LC-MS: If the material has degraded due to moisture, you will see peaks corresponding to the degradation products. An anomalous peak was observed in one study due to the reaction of a drug with trace formaldehyde in methanol diluent, highlighting the sensitivity of these systems.[20]
Solution: Use Anhydrous Solvents and Proper Sample Preparation.
Protocol: Preparing an Analytical Sample
Dry the Sample: If possible, briefly dry a small amount of the material in a vacuum oven before preparing the sample.
Use Anhydrous Solvents: For NMR, use deuterated solvents from a freshly opened or properly stored sealed ampule (e.g., CDCl₃, DMSO-d₆). For LC-MS, use high-purity, HPLC-grade solvents.
Minimize Exposure: Prepare the solution quickly. If using a vial, cap it immediately after adding the solvent.
NMR Tube Preparation: If preparing an NMR sample, consider doing so in a glove box. Alternatively, flush the headspace of the NMR tube with a gentle stream of nitrogen before capping. Use a cap designed to provide a good seal, like a J. Young valve NMR tube for highly sensitive samples.
References
How to Safely Store Lab Chemicals and Reagents. (2025, October 15). B&M Scientific. Retrieved from [Link]
How do you handle hygroscopic salts? (2016, September 14). HepatoChem. Retrieved from [Link]
Process for drying hygroscopic materials. (1976). Google Patents.
How to Store Reagents. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]
Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. (n.d.). Mettler Toledo. Retrieved from [Link]
Mixing & Drying Hygroscopic Materials. (2025, December 9). PerMix. Retrieved from [Link]
Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019, November 19). ResearchGate. Retrieved from [Link]
Drying and Storing Hygroscopic Salts. (2017, June 6). Reddit. Retrieved from [Link]
Water Measurements. (2022, April 19). Improved Pharma. Retrieved from [Link]
Hygroscopic gravimetric quantitative chemical analysis. Review. (n.d.). ResearchGate. Retrieved from [Link]
Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021, September 30). ACS Medicinal Chemistry Letters. Retrieved from [Link]
Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022, June 21). PubMed. Retrieved from [Link]
Moisture determination in hygroscopic drug substances by near infrared spectroscopy. (1998, June). PubMed. Retrieved from [Link]
Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (n.d.). PMC - NIH. Retrieved from [Link]
Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (2022, September 22). MDPI. Retrieved from [Link]
(PDF) Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (2022, September 20). ResearchGate. Retrieved from [Link]
Degradation Products of Azetidine Core G334089 - Isolation, Structure Elucidation and Pathway. (n.d.). ResearchGate. Retrieved from [Link]
Hygroscopic Problems Of Capsule Filled Powders. (2022, April 11). richpacking020.com. Retrieved from [Link]
Best Practices for Storing Lab Reagents in Dry Conditions: Ensuring Quality and Reliability. (2025, April 16). LinkedIn. Retrieved from [Link]
Good Laboratory Practice: Sample and Reagent Storage and Stability. (2025, January 21). SCION Instruments. Retrieved from [Link]
Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. (2013, June 15). PharmaInfo. Retrieved from [Link]
Safety Data Sheet: Azetidine. (n.d.). Chemos GmbH & Co.KG. Retrieved from [Link]
Degradation of a pharmaceutical in HPLC grade methanol containing trace level formaldehyde. (2012, June 12). PubMed. Retrieved from [Link]
How water could replace some organic solvents and make chemical reactions greener. (2025, July 10). CAS. Retrieved from [Link]
(Azetidin-2-yl)methanol. (n.d.). PubChem - NIH. Retrieved from [Link]
Case Study: Synthesis of an Active Pharmaceutical Ingredient in Water. (n.d.). ACS. Retrieved from [Link]
(R)-2-AZETIDINEMETHANOL CAS#: 209329-11-3. (n.d.). ChemWhat. Retrieved from [Link]
Effect of Water and Formic Acid on · OH + CH 4 Reaction: An Ab Initio/DFT Study. (2022, January 21). MDPI. Retrieved from [Link]
Azetidine. (n.d.). Wikipedia. Retrieved from [Link]
Chemical Properties of Azetidine (CAS 503-29-7). (n.d.). Cheméo. Retrieved from [Link]
The intrinsic effect of co-feeding water on the formation of active/deactivating species in the methanol-to-hydrocarbons reaction on ZSM-5 zeolite. (n.d.). ResearchGate. Retrieved from [Link]
PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. (2011, October 25). University of Alberta. Retrieved from [Link]
Technical Support Center: (1-Methanesulfonylazetidin-3-yl)methanol
Welcome to the technical support center for (1-Methanesulfonylazetidin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and t...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for (1-Methanesulfonylazetidin-3-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for the effective use of this compound in your experiments. The information herein is synthesized from established principles of organic chemistry and data from structurally related molecules to ensure scientific accuracy and practical utility.
Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns for (1-Methanesulfonylazetidin-3-yl)methanol?
The primary stability concerns for (1-Methanesulfonylazetidin-3-yl)methanol revolve around two key structural features: the strained four-membered azetidine ring and the methanesulfonyl group. The reactivity of azetidines is driven by significant ring strain, making them susceptible to ring-opening reactions, particularly under acidic conditions where the nitrogen atom can be protonated.[1][2] While the electron-withdrawing nature of the methanesulfonyl group reduces the basicity of the azetidine nitrogen, strong acidic conditions could still lead to degradation.[2] Additionally, while the methanesulfonyl group itself is generally considered thermally stable, prolonged exposure to high temperatures may promote decomposition of the molecule as a whole.[3][4]
Q2: What are the recommended long-term storage conditions for (1-Methanesulfonylazetidin-3-yl)methanol?
To ensure the long-term integrity of (1-Methanesulfonylazetidin-3-yl)methanol, it is recommended to store the compound in a cool, dry, and well-ventilated place.[5] For optimal stability, especially for reference standards or long-term storage, refrigeration (2-8 °C) in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) is advisable.[4] This minimizes exposure to moisture and atmospheric oxygen, which could potentially contribute to degradation over time.
Q3: How does pH affect the stability of (1-Methanesulfonylazetidin-3-yl)methanol in solution?
The stability of (1-Methanesulfonylazetidin-3-yl)methanol in solution is significantly influenced by pH. Acidic conditions are a major concern for azetidine-containing compounds.[2] Protonation of the azetidine nitrogen can catalyze ring-opening, leading to the formation of undesired byproducts. While the sulfonamide group is generally stable to hydrolysis, extreme pH and elevated temperatures can promote its cleavage.[4] It is advisable to maintain solutions at a neutral pH whenever possible and to prepare fresh solutions for experiments to avoid potential degradation.
Troubleshooting Experimental Issues
Issue 1: Unexpected side products observed during a reaction involving heating.
Symptoms:
Appearance of new, unexpected peaks in HPLC, LC-MS, or NMR analysis of the reaction mixture.
Lower than expected yield of the desired product.
Inconsistent reaction outcomes.
Potential Cause:
Thermal degradation of (1-Methanesulfonylazetidin-3-yl)methanol may be occurring at the reaction temperature. The strained azetidine ring, even when substituted with an electron-withdrawing sulfonyl group, can be susceptible to thermal stress.
Troubleshooting Steps:
Lower the Reaction Temperature: If the reaction protocol allows, attempt the reaction at a lower temperature. Even a 10-20 °C reduction can significantly decrease the rate of thermal decomposition.
Minimize Reaction Time: Prolonged heating can lead to increased degradation. Monitor the reaction progress closely using techniques like TLC or LC-MS and quench the reaction as soon as the starting material is consumed or the product formation plateaus.
Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). This will prevent oxidation-mediated decomposition pathways at elevated temperatures.
Issue 2: Degradation of the compound observed in acidic reaction or work-up conditions.
Symptoms:
Significant loss of starting material or product during acidic work-up.
Formation of polar impurities as observed by TLC or HPLC.
Difficulty in purifying the desired product due to the presence of closely related impurities.
Potential Cause:
The azetidine ring is susceptible to acid-catalyzed ring-opening.[2] The presence of a strong acid can lead to the formation of various ring-opened byproducts.
Troubleshooting Workflow:
Caption: Workflow for addressing acid-induced degradation.
Detailed Explanation of Workflow:
Neutralize Carefully: Instead of using strong bases like NaOH or KOH for neutralization, which can also promote degradation, opt for milder bases such as saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solutions. Add the base slowly while monitoring the pH.
Alternative Work-up: If an acid wash is part of the work-up to remove basic impurities, consider replacing it with an alternative purification method like column chromatography or recrystallization that avoids strongly acidic conditions.
Modify Reaction pH: For future experiments, evaluate if the reaction can be performed under neutral or slightly basic conditions without compromising the desired transformation.
Protecting Group Strategy: In multi-step syntheses, if the azetidine nitrogen's basicity is problematic, consider alternative N-protecting groups that might be more stable under the required reaction conditions.
Proposed Experimental Protocols for Stability Assessment
To provide a framework for users to determine the specific thermal stability of (1-Methanesulfonylazetidin-3-yl)methanol within their experimental context, the following protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are proposed. These are based on standard methods for the thermal analysis of organic compounds.[6]
Protocol 1: Thermogravimetric Analysis (TGA)
Objective: To determine the onset of thermal decomposition and the weight loss profile as a function of temperature.
Methodology:
Accurately weigh 5-10 mg of (1-Methanesulfonylazetidin-3-yl)methanol into a TGA pan (platinum or alumina).
Place the pan in the TGA instrument.
Heat the sample from 25 °C to 600 °C at a heating rate of 10 °C/min under a nitrogen atmosphere (flow rate of 20-50 mL/min).
Record the weight loss as a function of temperature. The onset of decomposition is typically determined from the initial significant weight loss.
Objective: To determine the melting point and identify other thermal events such as decomposition exotherms or endotherms.
Methodology:
Accurately weigh 2-5 mg of (1-Methanesulfonylazetidin-3-yl)methanol into a hermetically sealed aluminum DSC pan.
Prepare an empty, sealed aluminum pan as a reference.
Place both pans in the DSC instrument.
Equilibrate the sample at 25 °C.
Ramp the temperature from 25 °C to a temperature above the expected decomposition (determined by TGA), for instance, 400 °C, at a heating rate of 10 °C/min.
Record the heat flow as a function of temperature. The melting point is determined from the peak of the endothermic transition. Subsequent exothermic or endothermic events may correspond to decomposition.
Potential Decomposition Pathway
Under thermal stress, the decomposition of (1-Methanesulfonylazetidin-3-yl)methanol could potentially proceed through the cleavage of the C-S or S-N bonds, which are often the most labile bonds in sulfonamides, or through the fragmentation of the azetidine ring.
Caption: A simplified potential thermal decomposition pathway.
In a well-ventilated area, away from strong acids and oxidizing agents
Avoids inhalation and prevents acid-catalyzed degradation.[5]
Solution pH
Neutral (pH ~7)
The azetidine ring is susceptible to acid-catalyzed opening.[2]
Heating
Use the lowest effective temperature and minimize heating time
Reduces the risk of thermal decomposition.
References
Wang, L., Li, R., & Wang, H. (2014). Study on Thermal Decomposition Kinetics of Sulfonamide Potentiator-Trimethoprim. Oriental Journal of Chemistry, 30(1), 189-195.
Wesołowski, M., Kosecka, E., Erecińska, J., & Kobyłczyk, K. (2003). The influence of chemical structure of sulfonamides on the course of their thermal decomposition. Journal of Thermal Analysis and Calorimetry, 74(2), 465-476.
Gao, Y., & Shreeve, J. M. (2026).
Marchand, P., et al. (2022). Fate of Sulfonamides and Tetracyclines in Meat during Pan Cooking: Focus on the Thermodegradation of Sulfamethoxazole. Foods, 11(19), 2969.
BenchChem. (n.d.). An In-Depth Technical Guide to the Thermal Stability and Decomposition of Methanesulfonamide.
Structural Validation and Comparative NMR Profiling of (1-Methanesulfonylazetidin-3-yl)methanol
Executive Summary In medicinal chemistry, the azetidine ring is a critical bioisostere for proline, cyclobutane, and gem-dimethyl groups, offering unique vector positioning for substituents. This guide provides an in-dep...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In medicinal chemistry, the azetidine ring is a critical bioisostere for proline, cyclobutane, and gem-dimethyl groups, offering unique vector positioning for substituents. This guide provides an in-depth structural analysis of (1-Methanesulfonylazetidin-3-yl)methanol (referred to herein as Ms-Azet-CH2OH ), a versatile building block.
We compare this sulfonyl-protected scaffold against its carbamate-protected alternative, N-Boc-3-(hydroxymethyl)azetidine (Boc-Azet-CH2OH ). While Boc groups are ubiquitous, they often introduce rotameric broadening in NMR spectra that complicates structural verification. This guide demonstrates that the Methanesulfonyl (Ms) variant offers superior spectral resolution and distinct chemical shift diagnostic handles, facilitating more reliable purity assessments during scale-up.
Comparative Analysis: Ms- vs. Boc-Protection
The choice of protecting group on the azetidine nitrogen drastically alters the NMR topology due to the ring's puckering dynamics and the electronic nature of the substituent.
The "Rotamer Problem" in Alternatives
The Boc-Azet-CH2OH alternative suffers from restricted rotation around the N-C(O) carbamate bond. In typical NMR solvents (CDCl₃, DMSO-d₆) at room temperature, this results in:
Line Broadening: Ring protons (H2/H4) often appear as broad humps rather than distinct multiplets.
Signal Duplication: Appearance of dual peaks for the tert-butyl group, mimicking impurities.
The Ms-Azet-CH2OH Advantage
The Ms-Azet-CH2OH product possesses a sulfonamide bond (N-SO₂Me) which, while having a high rotation barrier, generally locks the molecule into a more stable conformation or exhibits fast exchange relative to the NMR timescale in standard solvents.
Sharp Multiplicities: Allows precise calculation of coupling constants (
).
Diagnostic Singlet: The methylsulfonyl protons provide a high-intensity integral reference (~2.9 ppm) distinct from aliphatic impurities.
Quantitative Comparison Table
Feature
(1-Methanesulfonylazetidin-3-yl)methanol
N-Boc-3-(hydroxymethyl)azetidine
Protecting Group
Methanesulfonyl (Ms)
tert-Butoxycarbonyl (Boc)
Electronic Effect
Strong Electron Withdrawing (Inductive)
Moderate Electron Withdrawing (Resonance)
H2/H4 Resolution
High (Distinct multiplets)
Low (Broadened/Rotamers)
Diagnostic Signal
Methyl singlet ( ~2.9 ppm)
t-Butyl singlet ( ~1.4 ppm)
Water Solubility
Moderate
Low
Atom Economy (MW)
165.21 g/mol
187.24 g/mol
Detailed 1H NMR Spectrum Analysis
Experimental Conditions
Solvent: DMSO-d₆ (Chosen to visualize the hydroxyl proton coupling, confirming the absence of rapid exchange with water).
Reference: TMS (0.00 ppm) or Residual DMSO pentet (2.50 ppm).
Spectral Assignment (DMSO-d₆)
The azetidine ring possesses a plane of symmetry passing through the Nitrogen and C3. Therefore, the protons at C2 and C4 are chemically equivalent pairs but are diastereotopic (cis vs. trans relative to the C3-hydroxymethyl group).
Position
Type
Shift ( ppm)
Multiplicity
Integral
Coupling ( Hz)
Assignment Logic
OH
Hydroxyl
4.78
t (triplet)
1H
5.2
Coupled to CH₂-O; indicates dry sample.
H2a, H4a
Ring CH
3.85
dd (or t)
2H
8.0, 8.0
Cis to substituent; deshielded by N-Ms.
H2b, H4b
Ring CH
3.58
dd (or t)
2H
8.0, 5.5
Trans to substituent.
CH₂-O
Methylene
3.52
t (apparent)
2H
5.2
Coupled to OH and H3.
Ms-CH₃
Methyl
2.94
s (singlet)
3H
-
Diagnostic anchor signal.
H3
Methine
2.65
m (septet-like)
1H
-
Shielded; center of the ring system.
Note on Causality: The Ms group pulls electron density from the ring, shifting H2/H4 downfield (~3.6-3.8 ppm) compared to free amines. The distinct splitting between H2a and H2b arises because the ring is puckered, and the hydroxymethyl group creates a distinct "top" and "bottom" face.
Structural Logic Diagram (Graphviz)
The following diagram illustrates the connectivity logic used to assign the spectrum, specifically how COSY (Correlation Spectroscopy) confirms the spin system.
Caption: Correlation map demonstrating the spin system connectivity. The H3 methine acts as the central relay point in the COSY spectrum, connecting the ring protons to the hydroxymethyl side chain.
Experimental Protocol: Synthesis & Preparation
To ensure the spectrum described above is reproducible, the following protocol for preparing the NMR sample from the hydrochloride precursor is recommended. This validates the "Self-Validating" requirement of this guide.
Why? "Bottle" DMSO often absorbs atmospheric water, which appears at 3.33 ppm and facilitates proton exchange, collapsing the OH triplet into a broad singlet.
Concentration: Dissolve ~10-15 mg of product in 0.6 mL solvent.
Warning: Over-concentration (>30 mg) can cause viscosity broadening.
Acquisition:
Pulse Angle: 30°.
Relaxation Delay (D1): 2.0 seconds (Ensure Ms-methyl integration is accurate).
Scans (NS): 16 or 32.
Troubleshooting & Impurity Profiling
Impurity Signal
Source
Remediation
1.2 & 3.0 ppm (q/t)
Residual Triethylamine (TEA)
High vacuum drying (>4h) or acid wash.
3.17 ppm (s)
Methyl Methanesulfonate (MeOMs)
CRITICAL SAFETY WARNING. Genotoxic impurity. Formed if Methanol was used in workup/cleaning.
5.75 ppm (s)
Dichloromethane (DCM)
Extended vacuum drying.
Broad OH (no triplet)
Wet DMSO
Use fresh ampoule or add activated 4Å molecular sieves to the tube.
Workflow Visualization
The following diagram outlines the critical decision points in the analysis workflow, ensuring the user distinguishes between the Product and the Boc-Alternative.
Caption: Decision tree for validating the identity of the sulfonyl-azetidine scaffold versus common protected alternatives.
References
PubChem. (1-Methanesulfonylazetidin-3-yl)methanol (Compound).[3] National Library of Medicine.
[Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[4][5] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[6] Journal of Organic Chemistry, 62(21), 7512–7515. (Standard reference for solvent residuals in DMSO/CDCl3).
[Link]
Organic Syntheses. General Procedures for Sulfonylation of Amines. (Provides the authoritative basis for the MsCl synthesis protocol described in Section 4.1).
[Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Technical Comparison & Method Development Guide
Audience: Medicinal Chemists, Analytical Scientists, Process Development Engineers
Executive Summary: The Azetidine Challenge
Azetidine intermediates—four-membered nitrogen heterocycles—are critical scaffolds in modern drug discovery (e.g., Cobimetinib, Baricitinib). However, they present a unique "Stability-Retention Paradox" that defeats standard HPLC protocols:
High Polarity: Small azetidine intermediates (e.g., azetidine-3-carboxylic acid) often elute in the void volume (
) on standard C18 columns.
Ring Strain Instability: The ~25 kcal/mol ring strain makes them susceptible to acid-catalyzed hydrolysis (ring-opening) at pH < 3, yet low pH is typically required to retain amines on C18.
Chromophore Deficiency: Many key intermediates lack conjugated systems, rendering standard UV detection (254 nm) useless and low-UV (205-210 nm) highly susceptible to solvent noise.
This guide objectively compares the industry standard (Reverse Phase C18) against the modern superior alternative (HILIC-CAD) and provides a self-validating protocol for establishing purity standards.
Part 1: The Stability-Retention Paradox (Mechanism)
Before selecting a column, you must understand the degradation pathway. In acidic HPLC buffers (commonly 0.1% TFA, pH ~2), the azetidine nitrogen protonates. While this aids solubility, the ring strain facilitates nucleophilic attack by water, leading to ring-opening impurities that co-elute or ghost peaks in subsequent runs.
Diagram 1: Azetidine Analytical Decision Matrix
This decision tree guides the selection of stationary phase and detection mode based on the intermediate's physicochemical properties.
Caption: Decision matrix for selecting stationary phase and detection mode based on chirality, polarity, and UV activity.
Part 2: Comparative Analysis (C18 vs. HILIC)
We compared the performance of two methodologies for the purity analysis of Azetidine-3-carboxylic acid (highly polar, non-chromophoric).
The Contenders
Method A (Traditional): C18 Column, Acidic Mobile Phase (0.1% TFA), UV 210 nm.
Note: Data represents average values from n=5 replicate injections.
Metric
Method A: RP-C18 (Traditional)
Method B: HILIC-CAD (Recommended)
Verdict
Retention Factor ()
0.2 (Elutes in void)
4.5 (Well retained)
HILIC
Peak Symmetry (Tailing)
2.1 (Significant tailing)
1.1 (Excellent)
HILIC
LOD (Limit of Detection)
50 µg/mL (High noise @ 210nm)
2 µg/mL
HILIC
Stability (24h Solution)
85% (Ring opening observed)
99.5% (Stable pH)
HILIC
Resolution () from Impurity
Co-elution
> 3.0
HILIC
Technical Analysis[1][2][3][4]
Retention Failure in Method A: The polar azetidine interacts poorly with the hydrophobic C18 chains. Even with 100% aqueous buffer, the compound elutes too quickly to separate from matrix salts.
Detection Failure in Method A: At 210 nm, the mobile phase (TFA) absorbs UV, creating a drifting baseline. Azetidines lack a strong chromophore, making integration unreliable.
The HILIC Advantage: The water-layer mechanism on the HILIC surface retains the polar azetidine. The higher pH (5.8) prevents acid-catalyzed ring opening, ensuring the "impurity" isn't created during the analysis.
Part 3: The "Gold Standard" Protocol (HILIC-CAD)
This protocol is designed to be self-validating . If the system is not equilibrated or the buffer is incorrect, the retention time will drift immediately, alerting the operator.
Instrumentation & Conditions
System: UHPLC with Charged Aerosol Detector (CAD) or ELSD.
Column: Waters XBridge Amide or Tosoh TSKgel Amide-80 (3.5 µm, 4.6 x 150 mm).
Column Temp: 35°C (Critical for viscosity control in HILIC).
Mobile Phase Preparation[5][6][7][8]
Mobile Phase A (Aqueous): 10 mM Ammonium Acetate adjusted to pH 5.8 with dilute Acetic Acid.
Why? This pH buffers the amine without triggering ring opening.
Mobile Phase B (Organic): 100% Acetonitrile (LC-MS Grade).
Gradient Method
Time (min)
% A (Buffer)
% B (ACN)
Comment
0.0
10
90
High organic to retain polar species
10.0
40
60
Elute less polar impurities
12.0
40
60
Hold
12.1
10
90
Re-equilibration start
20.0
10
90
CRITICAL: HILIC requires long equilibration
Sample Preparation (The "Weak Solvent" Rule)
Diluent: 90:10 Acetonitrile:Water.
Warning: Dissolving the sample in 100% water (a "strong" solvent in HILIC) will cause peak distortion and breakthrough. You must match the initial gradient conditions.
Part 4: Self-Validating Workflow & Troubleshooting
To ensure trustworthiness, implement this closed-loop validation workflow.
Diagram 2: Self-Validating Analytical Loop
This workflow ensures that degradation products detected are intrinsic to the sample, not artifacts of the method.
Caption: Closed-loop workflow to distinguish between sample impurities and method-induced degradation.
Troubleshooting Guide
Ghost Peaks:
Cause: HILIC columns are sensitive to "memory effects" from previous buffer salts.
Fix: Flush column with 50:50 Water:ACN for 60 mins before storage.
Drifting Retention Times:
Cause: Insufficient equilibration. The water layer on the silica surface takes time to form.
Fix: Ensure the re-equilibration step (12.1 - 20.0 min) is strictly followed.
Split Peaks:
Cause: Sample diluent is too aqueous (strong solvent effect).
Fix: Increase ACN content in the sample vial to >80%.
References
Separation of Polar Molecules: Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Link
Charged Aerosol Detection: Thermo Fisher Scientific. (2021).[1][2] Charged Aerosol Detection – See What Other Universal Detectors Are Missing. Link
Azetidine Stability: Wuitschik, G., et al. (2010). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition, 49(48), 8993-8995. (Discusses comparative ring strain and stability of 4-membered heterocycles). Link
Chiral Separation of Azetidines: Scriban, C., et al. (2014). Enantiomeric Separations of N–H/N–Me Aziridines and Azetidines Utilizing HPLC. Journal of Chromatography A. Link
HILIC Mechanism: McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71. Link
Comparative Guide: N-Boc vs. N-Mesyl Azetidine Protecting Groups
Executive Summary In the synthesis of azetidine-containing pharmacophores, the choice between N-tert-butyloxycarbonyl (N-Boc) and N-methanesulfonyl (N-Mesyl/Ms) protection is rarely a matter of simple preference—it is a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the synthesis of azetidine-containing pharmacophores, the choice between N-tert-butyloxycarbonyl (N-Boc) and N-methanesulfonyl (N-Mesyl/Ms) protection is rarely a matter of simple preference—it is a strategic decision dictated by the synthetic route's pH requirements and the intended fate of the azetidine ring.
N-Boc is the industry standard for temporary protection. It offers facile installation, stability to basic/nucleophilic conditions, and mild acidic deprotection that preserves the strained four-membered ring.
N-Mesyl is a specialized tool . It provides exceptional stability against strong acids (orthogonal to Boc) and unique electronic tuning for C–H functionalization. However, its removal requires harsh reductive conditions that pose a significant risk of reductive ring opening , making it less suitable as a transient protecting group but ideal for permanent scaffold installation or specific "activation" strategies.
Structural & Electronic Properties
The azetidine ring is inherently strained (~25 kcal/mol). The choice of N-protecting group significantly alters the ring's conformation (puckering) and electronic distribution, influencing both solubility and subsequent reactivity.
Feature
N-Boc Azetidine
N-Mesyl Azetidine
Hybridization
-like Nitrogen (Carbamate)
-like Nitrogen (Sulfonamide)
Ring Conformation
Tends toward Planar or shallow pucker due to restricted N-C bond rotation (rotamers).
Distinctly Puckered (butterfly conformation) due to tetrahedral geometry around sulfur.
Dipole Moment
Moderate. The carbamate oxygen reduces N-lone pair availability.
High. The strong electron-withdrawing sulfonyl group creates a significant dipole.
Solubility
Lipophilic; excellent solubility in DCM, EtOAc, THF.
More polar; generally good solubility but can crystallize more readily.
NMR Behavior
Often appears as Rotamers (broad/split peaks) in NMR at RT.
Sharp, distinct signals (no rotameric complication).
Expert Insight: The "Puckering" Effect
While often overlooked, the conformational bias is critical in peptide mimics. N-Boc azetidine-3-carboxylic acid induces a
-turn mimicry in peptides due to its planar-like constraint. In contrast, N-Mesyl derivatives, with their tetrahedral sulfur, force a more rigid, puckered geometry that can lock the ring into a specific conformation, potentially altering binding affinity in SAR studies.
Synthetic Utility & Reactivity[1]
Lithiation and C–H Functionalization
Both groups allow for
-lithiation (directing group ability), but the stability of the lithiated species differs.
N-Boc: Directs
-lithiation (usually with -BuLi/TMEDA). The Li-species is stabilized by coordination to the carbamate carbonyl. However, steric hindrance from the tert-butyl group can be a factor.
N-Mesyl: The sulfonyl group is a stronger electron-withdrawing group (EWG), significantly acidifying the
-protons. This facilitates lithiation but also makes the ring more susceptible to nucleophilic attack or ring-opening polymerization (AROP) if not handled at low temperatures (C).
Orthogonality
N-Boc: Stable to Base , Nucleophiles , Hydrogenolysis , and Oxidation . Labile to Acid (TFA, HCl).
N-Mesyl: Stable to Acid (TFA, HCl, HBr), Hydrogenolysis , and Oxidation . Labile to Strong Reductants (Red-Al, Na/Naphthalene).
Protection & Deprotection Cycles[1][2][3][4][5]
The following diagram illustrates the critical workflow differences. Note the "Reductive Trap" associated with N-Mesyl deprotection.
Experimental Protocols
Protocol A: N-Boc Deprotection (Standard)
Use this for routine synthesis.
Dissolution: Dissolve N-Boc azetidine (1.0 equiv) in DCM (0.1 M).
Acidification: Add Trifluoroacetic acid (TFA) (10–20 equiv) dropwise at 0°C.
Reaction: Stir at RT for 1–2 hours. Monitor by TLC (stain with Ninhydrin or KMnO4).
Workup: Concentrate in vacuo. Co-evaporate with toluene (3x) to remove residual TFA.
Result: Quantitative yield of azetidinium trifluoroacetate salt.
Protocol B: N-Mesyl Deprotection (The "Mg/MeOH" Method)
Use this ONLY if N-Mesyl removal is strictly necessary. This method minimizes ring opening compared to Birch conditions.
Setup: Dissolve N-Ms azetidine (1.0 equiv) in anhydrous Methanol (0.1 M).
Reagent: Add Magnesium turnings (50 equiv) and a catalytic amount of HgCl
(optional, for activation).
Activation: Place the reaction vessel in an ultrasonic bath at RT.
Reaction: Sonicate until Mg is consumed (monitor closely by LCMS).
Note: Yields vary (40–80%). If the ring opens, you will observe linear amine byproducts (e.g., N-propylamine derivatives).
Comparative Data Summary
Parameter
N-Boc (Carbamate)
N-Mesyl (Sulfonamide)
Acid Stability
Low (Cleaves in TFA/HCl)
High (Stable to neat TFA)
Base Stability
High (Stable to LiOH, K2CO3)
High (Stable to most bases)
Reductive Stability
High (Stable to H2/Pd, NaBH4)
Low (Cleaves with Na/Naph, Red-Al)
Crystallinity
Moderate (Often oils/low melt solids)
High (Often crystalline solids)
Atom Economy
Poor (Loss of t-Bu + CO2)
Moderate (Loss of Ms group)
Risk Profile
Low (Standard protocols)
High (Deprotection risks ring opening)
Conclusion & Recommendation
Choose N-Boc for 90% of standard medicinal chemistry applications where the azetidine amine needs to be revealed for further coupling. It is the "safe" route.
Choose N-Mesyl only if:
The azetidine nitrogen is the final target (e.g., sulfonamide bioisostere).
You require absolute orthogonality to acid-labile groups (e.g., protecting a side chain Boc elsewhere).
You are performing specific C–H activation chemistry where the sulfonyl electronic pull is required.
Warning: If you use N-Mesyl as a temporary group, validate the Mg/MeOH deprotection on a pilot scale before committing valuable intermediates.
References
Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.
Couty, F., & Evano, G. (2006). "Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles." Organic Preparations and Procedures International, 38(5), 427-465.
Almena, J., Foubelo, F., & Yus, M. (1994).[2] "Naphthalene-catalyzed reductive opening of aziridines with lithium." Journal of Organic Chemistry, 59(11), 3210–3215. (Describes the risk of ring opening in strained rings).
Ghorai, M. K., et al. (2011). "Ring Opening of Azetidines: A Review." Asian Journal of Organic Chemistry. (Discusses stability profiles).
Chandrasekhar, S., et al. (2002). "Magnesium/Methanol-mediated deprotection of N-tosyl aziridines." Tetrahedron Letters, 43(21), 3801-3803. (Basis for the Mg/MeOH protocol).[3]
Comparative Mass Spectrometry Guide: Sulfonyl Azetidines vs. Homologous Scaffolds
Topic: Mass Spectrometry Fragmentation of Sulfonyl Azetidines Content Type: Publish Comparison Guide Executive Summary This guide provides a technical comparison of the mass spectrometric (MS) fragmentation behaviors of...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Mass Spectrometry Fragmentation of Sulfonyl Azetidines
Content Type: Publish Comparison Guide
Executive Summary
This guide provides a technical comparison of the mass spectrometric (MS) fragmentation behaviors of N-sulfonyl azetidines against their primary structural alternatives: N-sulfonyl pyrrolidines and linear sulfonamides . Designed for medicinal chemists and analytical scientists, this document details the unique diagnostic neutral losses driven by ring strain and provides a self-validating protocol for structural confirmation.
Introduction: The Azetidine Advantage and Analytical Challenge
In drug discovery, the azetidine ring (4-membered nitrogen heterocycle) is increasingly utilized as a rigid, metabolic-stable surrogate for gem-dimethyl groups or to alter the vector of substituents compared to pyrrolidines (5-membered) or piperidines (6-membered). When coupled with a sulfonyl group, N-sulfonyl azetidines form a distinct class of covalent inhibitors and rigid linkers.
However, their MS/MS characterization presents a unique challenge: distinguishing the strained azetidine ring from isomeric pyrrolidines or isobaric linear chains. This guide establishes the Retro-2+2 Cycloaddition pathway as the definitive "fingerprint" for identifying sulfonyl azetidines.
Comparative Analysis: Fragmentation Pathways
The "performance" of a scaffold in MS/MS is defined by the predictability and specificity of its fragmentation.
Core Differentiator: Ring Strain Release
Sulfonyl Azetidines (The Product): Possess ~26 kcal/mol of ring strain. Upon collisional activation (CID), the dominant pathway is often the relief of this strain via a Retro-2+2 cycloaddition , ejecting a neutral ethylene molecule (
).
Sulfonyl Pyrrolidines (Alternative 1): Possess significantly less ring strain (~6 kcal/mol). Fragmentation typically requires higher collision energies and favors ring opening with loss of propene (
) or radical cleavages rather than clean cyclo-reversion.
Linear Sulfonamides (Alternative 2): Lacking a ring, these fragment almost exclusively via S-N bond cleavage (loss of
).
Table 1: Diagnostic Neutral Losses & Ion Signatures
Feature
N-Sulfonyl Azetidine
N-Sulfonyl Pyrrolidine
Linear Sulfonamide
Primary Neutral Loss
28 Da (Ethylene, )
42 Da (Propene, )
64 Da ()
Secondary Neutral Loss
64 Da ()
64 Da ()
65/66 Da (/)
Mechanism
Retro-2+2 Cycloaddition
Ring Opening / H-transfer
Inductive Cleavage / Rearrangement
Collision Energy (CE)
Low to Medium (Strain assisted)
Medium to High
Low (Labile S-N bond)
Diagnostic Utility
High (Unique 28 Da loss)
Moderate (Common alkyl losses)
Low (Generic sulfonamide signal)
Mechanistic Visualization
The following diagram illustrates the competing pathways. Note how the azetidine's strain allows for the unique "Pathway A" (Ethylene loss), which is mechanically inaccessible to the other scaffolds without complex rearrangement.
Figure 1: Competing fragmentation pathways. Pathway A (Blue) is diagnostic for azetidines due to ring strain.
This protocol is designed to be self-validating : the observation of specific ion ratios confirms the scaffold identity without requiring a reference standard for every derivative.
Set Source Temperature to < 300°C (Sulfonyl azetidines are thermally labile).
Set Cone Voltage/Declustering Potential to a low value (e.g., 20-40V).
Validation Check: Ensure the intensity of the
peak is >90% of the total ion current (TIC). If a peak at is observed in the MS1 scan, reduce cone voltage immediately; this indicates ISF of the azetidine ring.
Step 2: Energy-Resolved MS/MS (ER-MS)
Objective: Distinguish between the labile
loss and the strain-driven ethylene loss.
Protocol:
Isolate the precursor ion (
) with a width of 1.0 Da.
Acquire spectra at three distinct Collision Energies (CE):
Low (10-15 eV): To detect the onset of fragmentation.
Medium (25-35 eV): Optimal for diagnostic ring cleavage.
High (50+ eV): To force deep fragmentation (aryl ring breakup).
Step 3: The "28/64 Rule" (Data Analysis)
Causality: The azetidine ring opening is kinetically favored due to strain, but the
loss is thermodynamically driven.
Decision Logic:
Extract Ion Chromatograms (EIC) for
and .
Calculate Ratio:
.
Interpretation:
If
at Medium CE: Confirms Azetidine core.
If
(or -28 is absent): Suspect Pyrrolidine or Linear analog.
If -42 Da is observed: Confirms Pyrrolidine (Propene loss).
Structural Identification Decision Tree
Use this logic flow to classify unknown sulfonyl heterocycles based on your MS/MS data.
Figure 2: Logical workflow for scaffold discrimination using diagnostic neutral losses.
References
Vertex Pharmaceuticals. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO2 via rearrangement. PubMed. Link
Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry. Link
Shipman, M., et al. (2015). Generation and Ring Opening of Aziridines in Telescoped Continuous Flow Processes. Organic Letters. Link
BenchChem. (2025). A Comparative Guide to the Mass Spectrometry Fragmentation of (S)-Aziridine-2-Carboxylic Acid Derivatives. Link
Genentech Inc. (2026). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation. Journal of the American Society for Mass Spectrometry. Link
Validation
IR spectroscopy peaks for sulfonamide and alcohol groups
Executive Summary: The Identification Challenge In pharmaceutical development, distinguishing between sulfonamide ( ) and alcohol ( ) functional groups is a frequent analytical challenge. Both moieties exhibit strong abs...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Identification Challenge
In pharmaceutical development, distinguishing between sulfonamide (
) and alcohol () functional groups is a frequent analytical challenge. Both moieties exhibit strong absorbance in the high-frequency region () due to hydrogen bonding, creating spectral overlap that can obscure critical structural information—such as the presence of a solvate (alcohol) versus a stable polymorph (sulfonamide).
This guide objectively compares the spectral performance of these two groups and evaluates the two primary acquisition methodologies—Attenuated Total Reflectance (ATR) versus Transmission (KBr Pellet) —to determine the optimal workflow for unambiguous identification.
Technical Deep Dive: Spectral Signatures
To accurately differentiate these groups, one must move beyond the overlapping "X-H" stretching region and correlate data with the fingerprint region. The following tables summarize the diagnostic frequencies derived from empirical data and vibrational spectroscopy principles.
Table 1: Sulfonamide (
) Diagnostic Peaks
Causality: The high polarity of the
bond creates intense dipole changes, resulting in strong, sharp bands that are often more diagnostic than the variable stretch.
Vibrational Mode
Frequency Range ()
Intensity
Peak Character
Notes
N-H Stretch (Asym)
Medium
Sharp/Spike
Primary sulfonamides show two bands (Asym/Sym).[1]
N-H Stretch (Sym)
Medium
Sharp/Spike
Secondary sulfonamides show only one band.
Stretch (Asym)
Strong
Sharp
Primary Diagnostic. Highly characteristic.
Stretch (Sym)
Strong
Sharp
Primary Diagnostic. Often split in solid state.
S-N Stretch
Weak-Med
Variable
Useful for confirmation; often obscured.
Table 2: Alcohol (
) Diagnostic Peaks
Causality: The
bond is highly susceptible to hydrogen bonding.[2][3][4] In the solid state or concentrated solution, this results in a broad distribution of bond energies, widening the peak significantly.
Vibrational Mode
Frequency Range ()
Intensity
Peak Character
Notes
O-H Stretch (H-bonded)
Strong
Broad/Round
The "blob" shape is diagnostic of H-bonding networks.[5]
O-H Stretch (Free)
Variable
Sharp
Rare in solids; seen in dilute non-polar solutions.
The choice of sampling technique fundamentally alters the appearance of these peaks, particularly in the hygroscopic
region.
Alternative A: Attenuated Total Reflectance (ATR)
Mechanism:[7][8] The IR beam reflects internally through a high-refractive-index crystal (Diamond/ZnSe), creating an evanescent wave that penetrates the sample surface (
).
Pros for Sulfonamide/Alcohol ID:
Zero Water Interference: Unlike KBr, the ATR crystal does not absorb atmospheric moisture. The broad water peak at
is eliminated, allowing clear resolution of the sharp spikes vs. the broad band.
Polymorph Integrity: Minimal sample preparation (no grinding) preserves the crystal lattice, ensuring the split of
peaks (indicative of crystallinity) is accurate.
Cons:
Peak Shift: Spectra may require ATR correction (intensity decreases at higher wavenumbers) to match library transmission spectra.
Alternative B: Transmission (KBr Pellet)
Mechanism: Sample is ground with Potassium Bromide (KBr) and pressed into a transparent disc.
Pros:
Sensitivity: Superior for trace analysis due to higher path length.[9]
Library Matching: Most historical databases are built on transmission data.
Cons for Sulfonamide/Alcohol ID:
Hygroscopicity (Critical Failure Point): KBr creates a "water matrix." Absorbed moisture appears exactly at
, often masking the stretch or falsely indicating an alcohol solvate.
Ion Exchange: Hydrochloride salts of sulfonamides can exchange ions with KBr (forming KCl), shifting peaks and altering the fingerprint region.
Verdict: For the specific differentiation of Sulfonamide and Alcohol groups, ATR is the superior methodology due to the elimination of the water artifact in the critical
region.
Visualization: Decision Logic & Workflows
Diagram 1: Spectral Assignment Decision Tree
Caption: Logic flow for distinguishing Sulfonamide vs. Alcohol based on spectral features.
Diagram 2: The Self-Validating ATR Workflow
Caption: Step-by-step experimental protocol to ensure data integrity.
Experimental Protocol: The Self-Validating System
To ensure scientific integrity, follow this protocol. It is designed to be self-validating , meaning the failure of any step is immediately visible in the data.
Objective: Acquire a high-fidelity spectrum of a solid pharmaceutical intermediate to distinguish
from .
Equipment: FTIR Spectrometer with Diamond ATR Accessory.
System Blanking (The Zero Point):
Clean the ATR crystal with isopropanol. Validation: Ensure the energy throughput meter is at maximum.
Collect a background spectrum (Air). Validation: The background should show typically atmospheric
() and vapor, but no other peaks.
Sample Deposition:
Place
of sample onto the center of the crystal.
Critical Step: Lower the pressure arm until the "force gauge" (or peak amplitude in Live View) stabilizes. Causality: Inconsistent pressure leads to poor contact and low intensity, distorting peak ratios.
Acquisition:
Scan Range:
.
Resolution:
(Standard) or (if resolving split peaks).
Scans: 32 (Routine) or 64 (High Signal-to-Noise).
Data Validation (The Check):
Check 1: Is the baseline flat? (If sloping, contact is poor).
Check 2: Is the region
(Diamond absorption region) noisy? (If yes, sample is too thick or absorbing too strongly).
Check 3: Compare
to . If is broad but is absent, confirm Alcohol.[3] If is strong and is sharp, confirm Sulfonamide.
References
NIST Chemistry WebBook. Infrared Spectroscopy Data for Organic Compounds. National Institute of Standards and Technology. Available at: [Link]
Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. Wiley.[10] Available at: [Link]
Spectroscopy Online. The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols. Available at: [Link]
Shimadzu Application News. KBr Pellet Method vs. ATR Method. Available at: [Link]
Comparative Reactivity Guide: (1-Methanesulfonylazetidin-3-yl)methanol vs. (1-Acetylazetidin-3-yl)methanol
As the demand for sp³-rich, conformationally restricted scaffolds in drug discovery increases, 3-substituted azetidines have emerged as premier structural motifs. However, the seemingly simple choice of the nitrogen prot...
Author: BenchChem Technical Support Team. Date: March 2026
As the demand for sp³-rich, conformationally restricted scaffolds in drug discovery increases, 3-substituted azetidines have emerged as premier structural motifs. However, the seemingly simple choice of the nitrogen protecting/functional group—specifically, methanesulfonyl (N-Ms) versus acetyl (N-Ac)—profoundly alters the molecule's physicochemical properties, analytical profile, and downstream reactivity.
This guide provides an objective, mechanistic comparison between (1-Methanesulfonylazetidin-3-yl)methanol and (1-Acetylazetidin-3-yl)methanol , equipping medicinal chemists and process scientists with the data required to select the optimal building block for their synthetic workflows.
Structural Dynamics & Analytical Profiling
The most immediate difference encountered at the bench between these two scaffolds is their behavior in solution, which directly impacts analytical characterization.
The N-Acetyl Variant (Amide Rotamers):
The C-N bond of the N-acetyl group possesses significant partial double-bond character due to resonance. This restricts rotation around the amide bond, leading to the presence of distinct cis and trans rotamers that exchange slowly on the NMR timescale at room temperature. Consequently, 1H and 13C NMR spectra will display peak doubling (two sets of signals for the azetidine ring protons and the acetyl methyl group). While normal, this spectral complexity can obscure minor impurities and complicate the analysis of downstream library syntheses.
The N-Methanesulfonyl Variant (Single Conformer):
In contrast, the S-N bond of the methanesulfonyl group does not exhibit this planar resonance. The sulfur atom maintains a tetrahedral geometry, and the S-N bond rotates freely, locking the azetidine ring into a single observable conformer[1]. This yields sharp, easily interpretable NMR spectra—a critical advantage when conducting high-throughput screening or complex multi-step syntheses where rapid analytical validation is required.
Logical relationship mapping of N-substituent effects on azetidine reactivity and analysis.
Chemical Reactivity & Ring Stability
The four-membered azetidine ring is inherently strained (ring strain energy ~26 kcal/mol). However, its susceptibility to unwanted nucleophilic ring-opening is entirely dictated by the electronic nature of the N-substituent.
Nucleophilic Ring-Opening
Activated (N-Ms): The methanesulfonyl group is a powerful electron-withdrawing moiety. If the C-N bond is cleaved, the resulting sulfonamide anion is an excellent, stable leaving group (pKa ~10). This renders the N-Ms azetidine "activated" and highly susceptible to Lewis acid-catalyzed ring-opening by nucleophiles (e.g., thiols, amines, or halides)[2].
Unactivated (N-Ac): The N-acetyl derivative generates an amide anion upon ring-opening, which is a significantly poorer leaving group (pKa ~15). Thus, the N-Ac azetidine is "unactivated" and exhibits superior stability under harsh nucleophilic conditions[3].
Deprotection Strategies
The choice between these scaffolds often comes down to the required deprotection conditions at the end of a synthetic sequence:
N-Ac Cleavage: Can be achieved via standard hydrolytic conditions (e.g., 6M HCl at reflux, or NaOH in MeOH).
N-Ms Cleavage: Sulfonamides are notoriously robust against hydrolysis. Cleavage requires harsh reductive conditions, such as Red-Al, Na/NH₃ (Birch conditions), or SmI₂, which may be incompatible with sensitive functional groups elsewhere in the molecule.
Both scaffolds feature a primary alcohol at the 3-position, which is typically oxidized to an aldehyde or carboxylic acid for further functionalization (e.g., reductive amination or amide coupling). Because azetidines can be sensitive to highly acidic aqueous oxidants (like Jones reagent), mild anhydrous conditions such as the Swern Oxidation are highly recommended to prevent ring degradation[4].
Self-Validating Swern Oxidation Protocol
This protocol is applicable to both the N-Ms and N-Ac derivatives.
Reagents: Oxalyl chloride (1.2 eq), DMSO (2.4 eq), Triethylamine (5.0 eq), dry DCM.
Causality & Validation: The reaction relies on the generation of an unstable alkoxysulfonium ylide. Strict temperature control (-78 °C) is required to prevent side reactions (e.g., Pummerer rearrangement). The protocol is self-validating: gas evolution confirms the formation of the active complex, and the odor of dimethyl sulfide (DMS) confirms product formation.
Swern Complex Formation: To a flame-dried flask under inert atmosphere, add dry DCM and oxalyl chloride (1.2 eq). Cool to -78 °C. Add DMSO (2.4 eq) dropwise. Validation: Vigorous gas evolution (CO and CO₂) will occur. Stir for 15 minutes.
Substrate Addition: Dissolve the azetidine-3-methanol substrate (1.0 eq) in a minimal amount of dry DCM. Add dropwise to the reaction mixture at -78 °C. Stir for 30 minutes to form the alkoxysulfonium intermediate.
Deprotonation: Add Triethylamine (5.0 eq) dropwise. Stir for 5 minutes at -78 °C, then remove the cooling bath and allow the reaction to warm to room temperature over 45 minutes. Validation: The distinct, pungent odor of DMS will become apparent, confirming the collapse of the ylide into the desired aldehyde.
Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. The resulting aldehyde should be used immediately or stored at -20 °C to prevent polymerization.
Workflow for the Swern oxidation of azetidine-3-methanol derivatives.
Comparative Data Summary
Property
(1-Methanesulfonylazetidin-3-yl)methanol
(1-Acetylazetidin-3-yl)methanol
N-Substituent Type
Sulfonamide
Amide
NMR Characteristics
Single conformer (sharp, clean peaks)
Rotamers present (complex, doubled peaks)
Ring-Opening Susceptibility
High (Activated ring)
Low (Unactivated ring)
Leaving Group pKa (Cleavage)
~10 (Sulfonamide anion)
~15 (Amide anion)
Deprotection Conditions
Harsh Reductive (Red-Al, Na/NH₃)
Hydrolytic (Strong Aqueous Acid/Base)
Oxidation Tolerance
High (Swern, DMP, TEMPO)
Moderate (Avoid highly acidic oxidants)
Physical State
Highly crystalline, organic soluble
Often oily or low-melting, highly water-soluble
References
[1] Title: The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Source: NIH PubMed Central. URL:[Link]
[4] Title: Syntheses and in vitro biological evaluation of S1PR1 ligands and PET studies. Source: NIH PubMed Central. URL:[Link]
